Manganese

• IUPAC Name: manganese
• InChI: InChI=1S/Mn
• InChI Key: PWHULOQIROXLJO-UHFFFAOYSA-N
• Canonical SMILES: [Mn]
• Molecular Formula: Mn
• DSSTOX Substance ID: DTXSID2024169, DTXSID801314870
• Molecular Weight: 54.93804 g/mol
• Physical Description: Manganese appears as a lustrous, brittle, silvery solid. (NIOSH, 2022), Dry Powder; Other Solid, A lustrous, brittle, silvery solid; [NIOSH], GREY-WHITE POWDER., A lustrous, brittle, silvery solid.
• Boiling Point: 3564 °F at 760 mmHg (NIOSH, 2023), 2061 °C, 1962 °C, 3564 °F
• Solubility: Insoluble (NIOSH, 2023), Readily dissolves in dilute mineral acids, Solubility in water: none, Insoluble
• Density: 7.2 (metal) (NIOSH, 2023) - Denser than water; will sink, 7.3 g/cu cm, Density: alpha, 7.47 at 20 °C; beta, 7.26 at 20 °C; gamma, 6.37 at 1100 °C; delta, 6.28 at 1143 °C, 7.47 g/cm³, 7.20 (metal)
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), Vapor pressure: 5.55X10-7 Pa at 800 K; 0.00221 at 1000 K; 0.524 Pa at 1200 K; 24.9 Pa at 1400 °C /Calculated/, 1 Pa at 955 °C (solid); 10 Pa at 1074 °C (solid); 100 Pa at 1220 °C (solid); 1 kPa at 1418 °C /liquid/; 10 kPa at 1682 °C /liquid/; 100 kPa at 2060 °C /liquid/, 0 mmHg (approx)
• Color/Form: Hard grey metal, Steel grey, lustrous, hard, brittle metal, Alpha is body centered cubic; beta is cubic; delta is body centered cubic., Gamma or electrolytic manganese is face centered cubic; when stabilized at room temp it is face-centered tetragonal., For more Color/Form (Complete) data for MANGANESE, ELEMENTAL (6 total), please visit the HSDB record page.
• CAS No.: 7439-96-5, 19768-33-3, 22325-60-6, 23317-90-0
• Melting Point: 2271 °F (NIOSH, 2023), 2271 °F, 1246 °C, Alpha is stable below approx 710 °C; beta is stable between 710-1079 °C; gamma is stable between 1079-1143 °C; delta is stable between 1143 °C and its melting point., 1244 °C

Description

Historical Trajectories of Manganese Discovery and Research

The interaction of humans with this compound compounds dates back to the Stone Age, where this compound dioxide (MnO₂) was utilized as a pigment in cave paintings This compound.orglibretexts.org. Ancient civilizations, including the Egyptians and Romans, employed this compound ore in glassmaking, either to decolorize glass or impart various tints This compound.org. The scientific recognition of this compound as a distinct element emerged in the 18th century. Swedish chemist Carl Wilhelm Scheele is credited with recognizing this compound as an element in 1771, while working with the mineral pyrolusite (MnO₂) This compound.orgnih.govbritannica.com. Johan Gottlieb Gahn, an associate of Scheele, successfully isolated an impure sample of this compound metal in 1774 by reducing this compound dioxide with carbon wikipedia.orgxometry.comThis compound.orglibretexts.orgnih.govrsc.org. Prior to Gahn's isolation, Ignatius Gottfried Kaim also described producing this compound metal in 1770, though this is considered uncertain wikipedia.orgrsc.org.

Early research focused on the properties and reactions of this compound compounds. Johann Glauber, in the 17th century, obtained permanganate (B83412), an early usable this compound salt This compound.org. By the mid-18th century, Scheele utilized this compound dioxide in the production of chlorine wikipedia.org. The 19th century saw significant developments in the application of this compound in steelmaking, with patents granted in the UK as early as 1799 and 1808 xometry.comThis compound.orglibretexts.org. Researchers observed that this compound increased the hardness of iron without compromising its malleability or toughness This compound.orglibretexts.org. The industrial-scale production of "spiegeleisen," a pig iron with high this compound content, commenced in 1841, marking a key step in integrating this compound into modern industry xometry.comlibretexts.org. The invention of the Leclanché cell in 1866, which utilized this compound dioxide as a cathodic depolarizer, further spurred demand and research into this compound compounds for battery technology wikipedia.org.

Interdisciplinary Significance of this compound

The chemical versatility of this compound, particularly its ability to exist in multiple oxidation states, underpins its significance across a wide array of scientific disciplines.

In materials science , this compound is a crucial alloying element, most notably in steel production. Its addition enhances strength, workability, and wear resistance wikipedia.orgxometry.comlibretexts.org. High this compound steels (HMnS), characterized by this compound content well above 3%, exhibit exceptional mechanical properties, including high strength, formability, and toughness, making them attractive for applications in the automotive industry and low-temperature environments mdpi.comresearchgate.net. Research in this area explores the influence of this compound content and alloying elements on the microstructure and properties of these steels bibliotekanauki.plmatec-conferences.org. This compound also plays a role in aluminum alloys, where its addition can mitigate the negative effects of iron impurities bibliotekanauki.pl. This compound oxides are also of significant interest in materials science due to their structural, optical, magnetic, catalytic, and transport properties, with over 30 different crystalline forms found in nature acs.orgnih.gov.

Biological research highlights this compound as an essential trace element for all organisms consensus.appwikipedia.org. It serves as a cofactor for numerous enzymes involved in critical biological processes, including metabolism, bone formation, and antioxidant defense wikipedia.orgmdpi.comnih.goviium.edu.my. In plants, this compound is indispensable for photosynthesis, specifically in the oxygen-evolving complex (OEC) of photosystem II, where it catalyzes the splitting of water mdpi.comresearchgate.net. The biochemical properties of this compound in plants, including its role in various metalloenzymes, are actively researched mdpi.com. While essential, the biological functions of this compound are closely linked to its redox chemistry, with Mn(II) and Mn(III) being common oxidation states in biological systems researchgate.netmdpi.comportlandpress.com.

Catalysis is another major area where this compound chemistry is highly significant. This compound compounds, particularly this compound oxides, are explored as catalysts for various reactions due to their ability to undergo redox transformations nih.govsamipubco.com. Recent research has focused on the use of this compound-based materials as earth-abundant and cost-effective electrocatalysts for processes like electrolytic water splitting, aiming to replace expensive noble metal catalysts mdpi.comnih.gov. This compound complexes are also being investigated for their catalytic activity in organic synthesis, including C-H activation and functionalization reactions, offering more sustainable alternatives to traditional catalysts ucc.iersc.orgnih.govchinesechemsoc.org. The catalytic properties of this compound oxides are linked to their variable oxidation states and oxygen storage capacity nih.gov.

Environmental science research involves studying the biogeochemical cycling of this compound and the role of this compound oxides in environmental processes, such as water treatment through advanced oxidation processes samipubco.comii-es.com. Understanding the speciation of this compound in different environmental matrices, like sediment, is crucial for assessing environmental risk and developing remediation strategies ii-es.com.

Contemporary Research Paradigms and Challenges in this compound Chemistry

Contemporary research in this compound chemistry continues to push the boundaries of understanding and application. A key focus is on harnessing the unique redox chemistry of this compound across its various oxidation states for novel catalytic and materials applications.

In catalysis, a significant paradigm involves the development of sustainable this compound-based catalysts for a wide range of organic transformations. This includes C-H activation, hydrosilylation of carbonyl and carboxylate compounds, and other reductive processes rsc.orgnih.govchinesechemsoc.orgacs.org. Challenges remain in achieving high activity, selectivity, and stability comparable to established precious metal catalysts mdpi.comnih.gov. Research is focused on designing new this compound complexes and materials, understanding reaction mechanisms, and optimizing catalytic systems chinesechemsoc.orgacs.org. For example, studies investigate the influence of ligand design on the catalytic performance of this compound complexes in reactions like electrochemical CO₂ reduction au.dkdiva-portal.org.

Research into this compound-based materials for energy storage and conversion is also a prominent area. This compound oxides and lithium-rich this compound-based materials are being investigated as electrode materials for batteries, such as aqueous zinc-ion batteries and lithium-ion batteries ethz.chresearchgate.netacs.org. Challenges in this field include improving electrochemical performance, addressing issues like metal dissolution and structural instability, and enhancing cycle life ethz.chacs.org. Strategies being explored include structural engineering, doping, and surface modifications ethz.chacs.org.

Understanding the fundamental properties of this compound compounds, including their structural characteristics, electronic structures, and redox behavior, remains crucial. Research delves into the phase-dependent properties of this compound oxides and their implications for applications in electrovoltaics researchgate.net. The diversity in the family of this compound oxides at the nanoscale presents opportunities and challenges in tailoring their properties for specific applications acs.orgnih.gov.

Despite significant progress, challenges persist in fully understanding the complex chemistry of this compound, particularly in intricate biological and environmental systems. Research continues to explore the role of this compound in metalloenzymes and its biogeochemical cycling mdpi.comresearchgate.net. The dynamic nature of this compound speciation in different environments and its interaction with other elements and molecules are areas of ongoing investigation researchgate.netii-es.com.

The development of advanced characterization techniques is vital for gaining deeper insights into this compound chemistry. Techniques like X-ray photoelectron spectroscopy (XPS), scanning electron microscopy with energy-dispersive X-ray spectroscopy (SEM-EDS), and Raman spectroscopy are employed to elucidate this compound speciation and distribution in complex matrices ii-es.com. Advanced X-ray spectroscopy techniques are also used to uncover the role of this compound in catalysts under realistic reaction conditions lbl.gov.

The table below summarizes some key properties of selected this compound compounds relevant to academic research:

Compound Name	Formula	Common Oxidation State(s) of Mn	Appearance/Form	Solubility Characteristics	Relevant Research Area(s)
This compound Dioxide	MnO₂	+4	Black crystalline solid or powder	Poorly soluble in water, soluble in dilute acid	Catalysis, Batteries, Environmental Science, Pigments
Potassium Permanganate	KMnO₄	+7	Purple crystals	Soluble in water	Oxidizing agent, Analytical Chemistry, Water Treatment
This compound(II) Sulfate (B86663)	MnSO₄	+2	White or pale pink crystals	Soluble in water	Biological research, Fertilizers, Pigments
This compound(II) Chloride	MnCl₂	+2	Pink cubic hygroscopic crystals	Soluble in water and alcohol, insoluble in ether	Research reagent, Catalysis
This compound(II) Carbonate	MnCO₃	+2	Pink-to-white hygroscopic powder	Insoluble in water and alcohol, soluble in dilute acid	Mineral source, Research reagent
This compound(II) Acetate (B1210297)	Mn(CH₃COO)₂	+2	Brown crystals	Soluble in alcohol and water, decomposes in cold water	Research reagent, Catalysis
This compound(II) Oxide	MnO	+2	Green crystalline solid	Poorly soluble in water	Materials science, Theoretical studies
Dithis compound Heptoxide	Mn₂O₇	+7	Unstable, volatile liquid	Decomposes	Research reagent (strong oxidant)
Methylcyclopentadienyl this compound tricarbonyl	(CH₃C₅H₄)Mn(CO)₃	+1	Liquid	Soluble in organic solvents	Organometallic chemistry, Fuel additives (research context)

Note: This table is intended to be interactive in a suitable digital format, allowing for sorting and filtering.

Detailed research findings often involve the performance metrics of this compound-based materials in specific applications. For instance, in the context of lithium-ion batteries, research on this compound oxides like Mn₂O₃ and Mn₃O₄ explores their storage capacities and diffusion coefficients for lithium ions researchgate.net.

Property	Mn₂O₃ (Anode)	Mn₃O₄ (Anode)
Predicted Storage Capacity (mAh g⁻¹)	1697	585
Lithium Insertion Voltage per Li (V)	0.93	0.22
Diffusion Coefficient at 300 K (m² s⁻¹)	2.69 × 10⁻⁹	2.65 × 10⁻¹⁰
Activation Energy Barrier for Li (eV)	0.30	0.75

Table 1: Predicted properties of Mn₂O₃ and Mn₃O₄ as anodes in Lithium-Ion Batteries. researchgate.net

In catalysis, research provides data on the efficiency and selectivity of this compound catalysts for specific reactions, often compared to other metal catalysts mdpi.comnih.govacs.org. The performance is typically evaluated by metrics such as turnover frequency (TOF) or yield of the desired product.

The future of this compound research lies in addressing current challenges through innovative approaches, leveraging its abundant nature and versatile chemistry to develop sustainable and high-performance materials and catalysts for a wide range of applications, from energy technologies to advanced synthesis.

Geochemical and Environmental Biogeochemistry of Manganese

Manganese Cycling in Terrestrial Ecosystems

This compound cycling in terrestrial ecosystems, particularly in soils and sediments, is characterized by dynamic redox transformations and is subject to various geochemical controls that govern its mobility and bioavailability.

This compound Speciation and Redox Transformations in Soils and Sediments

This compound exists in soils and sediments in different oxidation states, predominantly as Mn(II), Mn(III), and Mn(IV). encyclopedia.pub This variability in oxidation states gives rise to numerous this compound minerals, with over 30 known crystal structures occurring in the environment. encyclopedia.pub Among the most prevalent this compound oxide minerals in soils are birnessite, vernadite, hollandite, lithiophorite, pyrolusite, todorokite, cryptomelane, hausmannite, and romanechite, with vernadite and birnessite being the most widespread. encyclopedia.pub

Redox conditions are a primary factor controlling this compound speciation in soils. Under reducing conditions, Mn(IV) oxides are reduced, often microbially, leading to the release of soluble Mn(II). acs.orgencyclopedia.pub Conversely, under oxic conditions, Mn(II) can be oxidized to Mn(III) and Mn(IV), forming this compound (oxyhydr)oxides. acs.orgencyclopedia.pub This oxidation can be catalyzed by mineral surfaces, such as iron (oxyhydr)oxides, although the exact mechanisms are not fully understood. acs.org

Organic matter plays a significant role in this compound redox transformations. High concentrations of organic matter can promote reducing conditions that favor this compound reduction. acs.org Additionally, low molecular weight organic compounds and siderophores can contribute to the dissolution of this compound oxides. acs.org

The stability of this compound oxides in soil is influenced by redox reactions, pH, and the mineral's crystal structure. encyclopedia.pub Layered and tunnel structures, formed by MnO₆ octahedra, are common crystal structures of this compound oxides. encyclopedia.pub

Geochemical Controls on this compound Mobility and Bioavailability

The mobility and bioavailability of this compound in soils are largely controlled by soil pH and redox conditions. Under acidic soil conditions (pH < 5.5), the more bioavailable Mn(II) is favored. encyclopedia.pubjournals.co.za As pH increases, the concentrations of Mn(III) and Mn(IV) species become more likely, and Mn(II) concentrations decrease significantly; an increase of one pH unit can lead to a 100-fold decrease in Mn(II) concentrations. encyclopedia.pub

Redox potential (Eh) is another critical control. Reducing conditions, often induced by waterlogging or high organic matter content, lead to the dissolution of less soluble Mn(III/IV) oxides and an increase in soluble Mn(II). utas.edu.auresearchgate.netwisc.edu Conversely, oxidizing conditions promote the formation of less mobile this compound oxides.

This compound oxides are important components of natural geochemical barriers due to their redox and sorptive reactivity. encyclopedia.pub They can immobilize both inorganic and organic compounds. encyclopedia.pub However, the dissolution of this compound oxides can also release associated elements, including potentially hazardous ones. encyclopedia.pub

The bioavailability of this compound to plants is primarily related to the concentration of soluble and exchangeable Mn(II) in the soil solution. acs.orgjournals.co.za Plants can accumulate this compound in proportion to the amount of soluble and exchangeable Mn(II). acs.org In tropical climates, the accumulation of iron, this compound, and aluminum oxide minerals in soil profiles can limit the mobility and bioavailability of metals. usgs.gov The geochemical partitioning of this compound among different soil fractions also influences its mobility and bioavailability, with some fractions being more mobile and bioavailable than others. researchgate.net

Here is a summary of geochemical controls on this compound speciation and mobility in soils:

Factor	Effect on Mn Speciation	Effect on Mn Mobility/Bioavailability
Low pH (< 5.5)	Favors Mn(II)	Increased
High pH (> 6.5)	Favors Mn(III), Mn(IV)	Decreased
Reducing Eh	Favors Mn(II)	Increased
Oxidizing Eh	Favors Mn(III), Mn(IV) (oxides)	Decreased
Organic Matter	Can promote reduction (favors Mn(II))	Can increase (via complexation/reduction) or decrease (via sorption to oxides)
Water Content	Waterlogging promotes reducing Eh	Increased (under reducing conditions)

Isotopic Fractionation of this compound in Natural Systems

Isotopic fractionation of this compound occurs in natural systems during various biogeochemical processes, including redox transformations and adsorption. While naturally occurring this compound is composed of one stable isotope, ⁵⁵Mn, radioisotopes like ⁵³Mn and ⁵⁴Mn are used in research. wikipedia.orgnih.gov ⁵⁴Mn, with a half-life of 312.3 days, has been used as a tracer to study the migration of heavy metals in mining waste effluents. nih.gov ⁵³Mn, with a half-life of 3.7 million years, is produced by cosmic ray interaction with iron and is used in isotope geology and radiometric dating, often combined with chromium isotopic contents. wikipedia.orgnih.govwikipedia.org

Studies on the isotopic fractionation of other elements, such as molybdenum and thallium, during adsorption onto this compound oxides provide insights into the processes affecting this compound isotopes. For instance, adsorption of molybdenum onto this compound oxides causes significant isotopic fractionation, with lighter isotopes preferentially adsorbed. geologyscience.rumdpi.com Similarly, thallium isotope fractionation is observed during adsorption onto ferrothis compound particles in marine environments. geomar.de While direct studies specifically detailing this compound isotopic fractionation mechanisms across various terrestrial processes are less extensively documented in the provided results, the principles of mass-dependent fractionation during redox and adsorption reactions observed for other metals on this compound oxides are relevant. geologyscience.ruucl.ac.uk Isotopic fractionation can be influenced by the kinetics of mineral precipitation, nucleation and crystallization pathways, and solution speciation. ucl.ac.uk

This compound Dynamics in Aquatic Environments

This compound dynamics in aquatic environments, including lakes and oceans, are characterized by active biogeochemical cycling driven by changing redox conditions and mediated significantly by microbial activity.

Biogeochemical Cycling of this compound in Lakes and Oceans

The biogeochemical cycling of this compound in lakes and oceans is closely linked to the presence and distribution of oxygen. frontiersin.orgtandfonline.com In stratified water bodies, such as lakes and reservoirs, this compound tends to accumulate in bottom waters under anaerobic or low oxygen conditions during periods of thermal stratification. tandfonline.comnih.govusgs.govmdpi.com Under these reducing conditions, this compound oxides in sediments are reduced to soluble Mn(II), which then diffuses into the water column. nih.govusgs.govcnrs.frresearchgate.net

When oxygenated waters mix with these reduced bottom waters, or when stratification breaks down, the soluble Mn(II) is oxidized to particulate Mn(III/IV) oxides, which can then settle out of the water column. nih.govusgs.gov This process can occur multiple times during periods of stratification and mixing, leading to intense internal cycling of this compound within the water body. nih.govcopernicus.org In some lakes, this cycling contributes to the formation of ferrothis compound nodules in oxic zones. nih.gov

In marine sediments, this compound undergoes redox cycles in the upper layers. cnrs.fr An aerobic surface layer is typically enriched in Mn(III,IV) phases. cnrs.fr Deeper in the sediment, these oxides are reduced to soluble Mn(II), which can diffuse upwards to the oxidized zone where it precipitates again as Mn(III,IV) oxides, or it can reach equilibrium with a carbonate phase and be buried. cnrs.fr This redox cycling in sediments is often coupled with the mineralization of organic matter. cnrs.fr

Studies in stratified lakes, considered modern analogues to ancient ferruginous oceans, reveal intense this compound cycling in the chemocline, where this compound is recycled multiple times before sedimentation. copernicus.orgresearchgate.netau.dk

Here is a conceptual model of this compound cycling in a stratified lake:

Zone	Oxygen Levels	Dominant Mn Species	Process
Epilimnion	Oxic	Mn(III/IV) (particulate)	Oxidation of Mn(II), settling of particles
Metalimnion	Decreasing	Mixed	Transition zone, redox transformations
Hypolimnion	Anoxic/Low	Mn(II) (soluble)	Reduction of Mn oxides, diffusion from sediments
Sediments	Anoxic/Low	Mn(II) (soluble), Mn(III/IV) (solids)	Reduction of Mn oxides, release of Mn(II)

Microbial Mediation of this compound Oxidation and Reduction in Water Columns

Microorganisms play a crucial role in mediating the oxidation and reduction of this compound in aquatic environments. extension.orgresearchgate.netmicbusters.nlnih.gov this compound-oxidizing bacteria (MOB) catalyze the oxidation of soluble Mn(II) to form particulate Mn(III/IV) oxides, primarily under aerobic conditions. researchgate.netmicbusters.nlfrontiersin.org This process is significant in both natural water bodies and engineered systems like drinking water treatment plants, where biological sand filters are used for this compound removal. frontiersin.orgresearchgate.netnih.govmdpi.com Common genera of MOB include Leptothrix, Pseudomonas, and Bacillus. micbusters.nl MOB-derived biogenic this compound oxides often have low crystallinity and high surface area, making them effective natural biosorbents and oxidants. researchgate.netmdpi.com

Conversely, this compound-reducing bacteria (MRB) facilitate the reduction of this compound oxides back to soluble Mn(II), typically under anaerobic conditions. researchgate.netmicbusters.nl These bacteria often inhabit anoxic niches within biofilms and utilize this compound oxides as electron acceptors, particularly when oxygen levels are low. micbusters.nl Genera like Shewanella, Geobacter, and Desulfuromonas are known MRB. micbusters.nl MRB contribute to the dissolution of this compound oxide deposits, releasing Mn(II) ions. micbusters.nl

The interplay between MOB and MRB drives the redox cycling of this compound in water columns and sediments. researchgate.net In oxic zones, MOB oxidize Mn(II), while in anoxic zones, MRB reduce this compound oxides. researchgate.net This microbial mediation is a key factor in the dynamic behavior of this compound in lakes and other aquatic systems, influencing its speciation, mobility, and bioavailability. frontiersin.orgnih.govumich.edu While abiotic mechanisms involving mineral surfaces and reactive oxygen species can also contribute to this compound oxidation, microbial processes are often dominant, especially in driving the rapid transformations observed in many aquatic environments. frontiersin.orgnih.gov

Here is a summary of microbial roles in this compound transformations in water:

Microbial Group	Process	Typical Conditions	Outcome
This compound-Oxidizing Bacteria (MOB)	Oxidation of Mn(II)	Aerobic	Formation of Mn(III/IV) oxides (particulate)
This compound-Reducing Bacteria (MRB)	Reduction of Mn Oxides	Anaerobic	Formation of Mn(II) (soluble)

This compound Sorption and Precipitation Processes in Water Systems

This compound in water systems undergoes complex sorption and precipitation processes, significantly influencing its mobility and availability. Soluble Mn(II) is the predominant form in natural waters, particularly under reducing conditions. wcwc.caupt.ro However, under oxidizing conditions, Mn(II) can be converted to insoluble this compound oxides, primarily Mn(IV) oxides like this compound dioxide (MnO₂). who.intwcwc.cawikipedia.org This oxidation can occur chemically or through microbial activity. who.intresearchgate.net

Precipitation of this compound oxides is a key removal mechanism in water. This process is influenced by factors such as pH, redox potential, and the presence of oxidants. waterrf.orggeoscienceworld.org For instance, increasing pH generally enhances the efficiency of Mn(II) removal through precipitation and adsorption. tandfonline.comresearchgate.net Studies have shown that this compound removal efficiency can be significantly higher at pH values between 6 and 8. researchgate.net At lower pH, hydrogen ions can compete with Mn(II) for binding sites, reducing adsorption. researchgate.net Conversely, at higher pH values, the formation of hydroxide (B78521) ions can lead to the precipitation of this compound hydroxide, which can also affect adsorption rates. researchgate.net

Sorption, which includes both adsorption (retention on a surface) and absorption (retention within a material), is another crucial process for this compound in water. waterrf.org this compound can sorb onto various solid materials present in water systems, such as corrosion scales, precipitates, biofilms, and sediments. waterrf.org Iron-manganese oxides in waters are known to act as carriers for other pollutants and serve as both sources and sinks for these substances in aquatic environments, including sediments. dcceew.gov.au

Research highlights the effectiveness of different materials as adsorbents for this compound removal from water. For example, a newly synthesized TiO₂-based adsorbent demonstrated high efficiency for Mn²⁺ removal, with mechanisms involving both electrostatic interactions and ion exchange. tandfonline.com The presence of co-existing cations can influence Mn(II) sorption, with divalent cations like Ca²⁺ and Mg²⁺ potentially causing a greater decrease in removal efficiency compared to monovalent cations like Na⁺ and K⁺. tandfonline.com Studies using agricultural waste adsorbents like biochar and grafted banana peel have also shown promising results for this compound adsorption, with optimal removal often observed within a specific pH range. researchgate.netpjoes.com

The formation of this compound precipitates can occur within water distribution systems, depositing onto pipe surfaces and contributing to the accumulation of solids. waterrf.orgtandfonline.com These precipitates, often mixed with other minerals like iron, aluminum, and phosphate, can have a high affinity for concentrating other elements. waterrf.org The accumulation rates are dependent on water quality conditions, mineralogy, and hydraulic conditions. waterrf.org Importantly, many of the mechanisms contributing to this compound accumulation are reversible, allowing for the potential release of this compound back into the water under altered physical, hydraulic, or chemical conditions. waterrf.org

Data on this compound removal by various methods, including chemical precipitation and adsorption using different materials, indicate varying efficiencies. Chemical precipitation methods using reagents like carbonate of this compound, sodium carbonate, and limestone have shown removal efficiencies ranging from 8% to 99.99%. upt.ro Adsorption using materials like orange peel has demonstrated high efficiency (approximately 90%) for this compound removal under optimal conditions. pjoes.com

Table 1: Factors Affecting this compound Sorption in Water

Factor	Effect on Sorption Efficiency	Notes	Source
pH	Generally increases with pH	Optimal range often between 6-8; H⁺ competes at low pH; precipitation at high pH.	tandfonline.comresearchgate.netpjoes.com
Adsorbent Dosage	Increased dosage can increase removal, up to a point	Higher dosage provides more sites, but excessive amounts can hinder adsorption.	researchgate.netmdpi.com
Contact Time	Removal increases with time until equilibrium is reached	Adsorption rate can be rapid initially and then decline.	tandfonline.compjoes.comfrontiersin.org
Initial Mn Concentration	Affects adsorption capacity and removal rate	Adsorption capacity may increase with higher concentrations, but removal rate might decrease.	frontiersin.orggeoscienceworld.org
Coexisting Cations	Can decrease removal efficiency	Divalent cations may have a greater impact than monovalent cations.	tandfonline.commdpi.com
Temperature	Can be favorable for sorption	Increase in temperature can promote adsorption.	mdpi.com
Microbial Activity	Can positively influence sorption	Microorganisms can aid in the oxidation and subsequent sorption of Mn(II).	mdpi.com

Atmospheric Transport and Deposition of this compound

This compound is released into the atmosphere primarily as particulate matter from both natural and anthropogenic sources. who.intinchem.org Natural sources include crustal rock erosion, volcanic activity, forest fires, ocean spray, and vegetation. who.intinchem.orgcdc.gov Anthropogenic sources are mainly industrial emissions, such as those from ferroalloy production, iron and steel foundries, power plants, and coke ovens. who.intcdc.govtexas.gov Other anthropogenic contributions include fossil fuel combustion, re-entrainment of this compound-containing soils, and to a lesser extent, emissions from fuel additives like methylcyclopentadienyl this compound tricarbonyl (MMT). who.intcdc.govtexas.govtandfonline.com

The fate and transport of airborne this compound particles depend on their size, density, and prevailing wind conditions. who.intinchem.org Larger particles tend to settle out of the atmosphere faster due to gravitational settling. cdc.gov The half-life of airborne particles is typically on the order of days, influenced by particle size and atmospheric conditions. cdc.gov

This compound is removed from the atmosphere through deposition processes, including dry deposition (gravitational settling of particles) and wet deposition (removal by precipitation like rain). cdc.gov While washout by rain can occur, dry deposition is often considered more significant for larger particles. cdc.gov

Atmospheric deposition is a source of this compound to soils and water bodies. who.intinchem.org this compound deposited from the air accumulates in the upper layers of soil, and its availability to plants is influenced by the form of the this compound compounds and soil pH. dcceew.gov.au Atmospheric transport and dissolution of particles are also inputs of dissolved this compound into the ocean. researchgate.net

Background concentrations of this compound in the atmosphere vary depending on proximity to emission sources. Estimated average background concentrations in urban areas have been reported around 40 ng/m³, while concentrations near source-dominated areas can range from 220 to 300 ng/m³. cdc.gov Rural and remote areas typically exhibit lower concentrations, often under 10 ng/m³. cdc.gov

Manganese in Catalysis and Advanced Materials Science

Manganese-Based Catalysis

This compound catalysts are gaining prominence due to their abundance, low toxicity, and unique reactivity profiles. researchgate.netresearchgate.netchemrxiv.org

Homogeneous this compound Catalysis in Organic Synthesis

Homogeneous this compound catalysis has emerged as a powerful tool for various organic transformations, offering control over chemo-, regio-, and enantioselectivity. chinesechemsoc.org

This compound-catalyzed C-H activation has become a highly efficient method in organic synthesis, providing a more direct and environmentally benign approach to building molecular complexity. researchgate.netresearchgate.net This strategy reduces the need for pre-functionalized substrates. researchgate.net this compound catalysts, particularly this compound(I) complexes, have enabled a variety of C-H functionalization reactions with broad substrate scope. researchgate.netacs.org These reactions often proceed through a redox-neutral mode of action, facilitated by chelation assistance. researchgate.net

Research has demonstrated this compound-catalyzed sequential C–H and C–C/C–Het bond activation for the synthesis of various organic molecules, including allylic alcohols, allylated arenes, functionalized cyclopentenes, and skipped dienes. researchgate.net this compound(I) complexes have been successfully employed as catalysts for the direct 3,3-difluoroallylation of 2-pyridones and indoles, tolerating a wide range of functional groups. researchgate.net Late-stage C-H functionalization of bioactive molecules has also been achieved with good yields using this compound catalysis. researchgate.net Studies have provided insights into the role of ligand–substrate interactions in directing reaction pathways and influencing transition state energies. researchgate.net Low-valent this compound catalysts have been established for the C-H alkylation of pyridine (B92270) derivatives with both primary and secondary alkyl halides, providing access to alkylated pyridines with wide functional group tolerance. researchgate.net Mechanistic studies support a rate-determining C-H activation step and a single-electron transfer (SET)-type C-X scission. researchgate.net

This compound-catalyzed regioselective C-H alkylation of indoles and benzo[h]quinoline (B1196314) with unactivated alkyl iodides has been reported, notably without requiring a Grignard reagent base and utilizing inexpensive MnBr₂ as the catalyst. researchgate.net this compound porphyrin complexes have shown promise in selective aliphatic C-H bond halogenations, including fluorination, for certain organic substrates. chemrxiv.org However, extending this technique to nitrogen-rich drug-like molecules has presented challenges, potentially due to increased activation barriers. chemrxiv.org Computational modeling studies comparing substrates like cyclohexane (B81311) and piperidine (B6355638) have indicated significant differences in activation energies, suggesting a possible explanation for the observed reactivity differences. chemrxiv.org this compound exists in different oxidation states during the catalytic cycle, and the presence of unpaired d electrons allows for multiple spin states for each intermediate. chemrxiv.org

Late-stage this compound-catalyzed C-H alkynylation and allylation of complex peptide scaffolds and bioactive motifs have been achieved. beilstein-journals.org For instance, this compound(I) catalysis facilitated racemization-free alkynylation of tryptophan-containing peptides, providing a step-economical route to compounds with potential in drug discovery. beilstein-journals.org this compound(I) pentacarbonyl bromide has been identified as an effective catalyst for the robust and racemization-free allylation of peptides and nucleoside analogues. beilstein-journals.org

This compound(III)-assisted oxidative radical cyclization is a significant method for the synthesis of cyclic structures found in many natural products. mdpi.combrandeis.edunih.gov This approach offers single-step regio- and stereoselective cyclizations and α-acetoxidations, thereby reducing the number of synthetic steps required. mdpi.comnih.gov this compound(III) acetate (B1210297) is commonly used as the oxidant in these reactions, acting by transferring one electron from a carbon to the metal system, generating carbon radicals that add to unsaturated systems to form new C–C bonds. mdpi.com

Advances in this compound(III)-based oxidative free radical cyclizations over the past decades have been reviewed, including the use of copper(II) salts to oxidize cyclic radical intermediates. brandeis.edu These cyclizations can be organized by the type and number of rings formed, such as cycloalkanones, cycloalkanes, lactones, and lactams. brandeis.edu

Oxidative free-radical cyclizations of unsaturated β-keto esters, 1,3-diketones, and malonate diesters using this compound(III) acetate, often in conjunction with copper(II) acetate, have been described. brandeis.edu For example, the oxidation of a β-keto ester with Mn(III) generates an enol radical, which undergoes 6-exo cyclization to form a radical that can be oxidized by Cu(II) to yield an alkene. brandeis.edu Oxidative cyclization of α-substituted β-keto esters proceeds in high yield as the product is less susceptible to further oxidation. brandeis.edu Oxidative cyclizations of unsaturated cyclic β-keto esters efficiently yield bicyclic adducts. brandeis.edu Studies on the oxidative cyclizations of 4-alkenyl-2-methylcyclopentane-1,3-diones have provided bicyclo[3.2.1]octanediones and bicyclo[3.3.1]nonanediones in moderate yields, highlighting the synthetic utility of this method. brandeis.edu

This compound(III) acetate-mediated radical cyclization of 1,3-dicarbonyl compounds with sterically hindered olefins has been explored, leading to the formation of dihydrofurans. researchgate.net Radical cyclizations of conjugated esters and amides with 3-oxopropanenitriles in the presence of this compound(III) acetate have produced dihydrofuran derivatives in good yields. arkat-usa.org Conjugated amides generally yielded 2,3-dihydrofurans in better yields than conjugated esters. arkat-usa.org The reactions of thienyl substituted amides and esters with 3-oxopropanenitriles were more efficient than those with phenyl substituted counterparts. arkat-usa.org The stability of the radical intermediate products, influenced by substituents like phenyl groups, plays a role in the reaction yields. arkat-usa.org

This compound-catalyzed hydrofunctionalization reactions, which involve the addition of an E-H bond across unsaturated carbon-carbon bonds (alkenes and alkynes), are important for synthesizing compounds with versatile functional groups. bohrium.comnih.gov These products are valuable building blocks in the production of fine chemicals and feedstock for industry. bohrium.comnih.gov

This compound-based homogeneous catalytic precursors have shown promise as alternatives to precious metal catalysts in these reactions. bohrium.comnih.gov For instance, this compound alkyl carbonyl complexes have been explored for the activation of nonpolar and moderately polar E–H bonds (E = H, B, C, Si). nih.govresearchgate.net This includes the hydrogenation of polarized C–X (X = O, N) multiple bonds under base-free conditions. nih.govresearchgate.netacs.org Rare examples of this compound-catalyzed (semi)hydrogenation of alkenes and alkynes have also been reported. nih.govresearchgate.net Rational design of steric and electronic parameters in the ligand set has enabled high reactivity under mild conditions. nih.gov

This compound alkyl carbonyl compounds can catalyze the dehydrogenative silylation of alkenes, yielding products with high E-selectivity. nih.govacs.org These reactions can proceed at room temperature without a solvent and with low catalyst loadings. nih.govacs.org this compound complexes have also been leveraged in carbon-carbon bond forming reactions, such as the homo- and cross-dimerization of terminal alkynes. nih.govacs.org

This compound(II) coordination polymers have been revealed as precatalysts for the catalytic hydroboration and hydrosilylation of ketones and aldehydes under mild conditions, demonstrating applicability to a range of functionalized substrates with high turnover numbers (TON). rsc.org Preliminary results also indicate their potential in the regioselective catalytic hydrofunctionalization of styrenes. rsc.org The choice of additive, such as KOtBu, is crucial for high efficiency in these reactions. rsc.org

This compound-catalyzed carbonylation reactions, which involve the incorporation of carbon monoxide into organic molecules, are crucial for synthesizing carbonyl-containing compounds. thieme-connect.de While noble metals have traditionally been used, the focus is shifting towards non-precious metal catalysts like this compound due to their lower cost and toxicity. thieme-connect.de this compound catalysts have been investigated for the carbonylation of alkyl halides. thieme-connect.de For example, visible-light-induced this compound-catalyzed aminocarbonylation of alkyl iodides at room temperature and ambient CO pressure has been reported for the synthesis of amides. thieme-connect.de A proposed reaction pathway involves the homolysis of a Mn–Mn bond under irradiation, generating a this compound radical that abstracts iodine from the alkyl iodide, followed by CO migratory insertion and reaction with amines. thieme-connect.de

The simple precatalyst Mn(hmds)₂ has proven active in the hydroboration of alkyl and aryl carboxamides with pinacolborane, yielding primary amines in good yields under mild conditions. nih.gov Mechanistic studies suggest the involvement of Mn(II) hydrides. nih.gov

Heterogeneous this compound Catalysis

Heterogeneous this compound catalysts, particularly this compound oxides, are widely studied for their applications in various chemical processes, offering advantages such as ease of separation and recyclability. acs.orgrsc.org

This compound oxides (MnOx) are recognized as promising heterogeneous catalysts for environmental applications due to their low cost, environmental friendliness, and high catalytic oxidation performance. acs.orgnih.govacs.orgresearchgate.net They are widely used for the elimination of gaseous pollutants. acs.orgnih.gov

Mn-based oxides used as gaseous heterogeneous catalysts can be classified into single this compound oxide (MnOx), supported this compound oxide (MnOx/support), composite this compound oxides (MnOx-X), and special crystalline this compound oxides (S-MnOx). acs.orgnih.gov The catalytic performance of this compound oxides is strongly dependent on their crystalline structure and morphology. acs.org Different crystal structures, such as α-, β-, and γ-MnOx, synthesized by various methods, often exhibit different catalytic performances for the removal of gaseous pollutants. acs.org Generally, a higher valence state of this compound is favorable for catalytic oxidation. acs.org For instance, MnO₂ usually shows higher catalytic oxidation performance than Mn₂O₃ or MnO. acs.org Novel synthetic methods have been developed to modify the morphology and enhance the catalytic performance of MnOx. acs.org

Supported this compound oxides are extensively studied for low-temperature selective catalytic reduction (SCR) of NOx with NH₃. acs.org Catalyst supports, including molecular sieves (zeolites, ZSM-5, SBA-15, SSZ-13), Ce–Zr solid solutions, metal oxides (V-based oxides, TiO₂, Ce-TiO₂), and carbon-based materials, can enlarge the surface area for active sites and facilitate the reaction. acs.org Ce–Zr solid solutions are particularly effective supports due to their positive cooperation with active sites. acs.org

This compound oxides are also effective catalysts for the catalytic combustion of volatile organic compounds (VOCs), Hg⁰ oxidation and adsorption, and soot oxidation. nih.govacs.orgresearchgate.net For soot oxidation, this compound-based catalysts have received significant attention due to their high catalytic activity, excellent redox properties, and lower costs. researchgate.net The coexistence of different oxidation states, especially an enriched Mn(IV) surface, improves oxygen mobility, enhancing catalytic activity for soot oxidation. researchgate.net

Studies have investigated the catalytic performance of different crystallite this compound oxides with varying tunnel sizes for the complete oxidation of diesel vehicle exhaust. frontiersin.org For example, MnO(3 × 3) showed superior catalytic oxidation activity for C₃H₆ compared to MnO(1 × 1) and MnO(2 × 2), which was attributed to its unique tunnel structure, higher specific surface area, and better redox properties. frontiersin.org Interestingly, in the presence of C₃H₆, MnO(3 × 3) also exhibited significantly better CO oxidation activity. frontiersin.org

This compound oxides have also been explored as heterogeneous electrocatalysts for water oxidation, inspired by the natural oxygen-evolving complex (OEC) in photosystem II, which contains a CaMn₄O₅ cluster. rsc.organu.edu.auscilit.com Efforts have focused on developing efficient this compound-based catalysts for this reaction. rsc.orgscilit.com Structural characteristics of synthetic this compound oxides and their relation to electrocatalytic activity are key areas of research. rsc.org

This compound oxides are also utilized in advanced oxidation processes for water treatment, particularly the potent MnO₄⁻/HSO₃⁻ system, for organic contaminant oxidation. samipubco.com They also serve as non-noble metal catalysts in anion-exchange membrane fuel cells and electrolyzers for oxygen reduction and evolution reactions. samipubco.com The catalytic activity of this compound oxides in phenol (B47542) degradation has been shown to be dependent on the oxidation state of this compound. scispace.com

Advanced Oxidation Processes (AOPs) Utilizing this compound Compounds

This compound compounds, particularly this compound oxides, are extensively studied for their catalytic activity in Advanced Oxidation Processes (AOPs). AOPs are designed to degrade organic pollutants in water and wastewater through the generation of highly reactive species, such as hydroxyl radicals (•OH) and sulfate (B86663) radicals (SO₄•⁻). This compound oxides and their composites have demonstrated effectiveness as adsorbents and catalysts for removing organic pollutants from wastewater. tandfonline.com this compound dioxide (MnO₂) is highlighted as a promising catalyst material due to its unique physicochemical properties and synergistic effects when combined with other metals or metal oxides. tandfonline.com

Research has explored the use of MnO₂-integrated ceramic membranes for the degradation of organic pollutants using sulfate radicals. scholarsportal.info In these systems, MnO₂ nanocatalysts, typically 10–20 nm in size, are uniformly distributed, providing a large number of active sites for the activation of peroxymonosulfate (B1194676) (PMS). scholarsportal.info This activation process generates both sulfate radicals (SO₄•⁻) and hydroxyl radicals (•OH), contributing to the degradation of pollutants like 4-hydroxylbenzoic acid (HBA). scholarsportal.info Studies have shown high degradation efficiencies, even with low loadings of MnO₂. scholarsportal.info

Potassium permanganate (B83412) (KMnO₄), a strong oxidizing agent containing this compound in its +7 oxidation state, is also utilized in AOPs for the oxidation of various organic and inorganic contaminants in water treatment. fishersci.cascribd.com

Catalytic Mechanisms of this compound Oxides in Pollutant Degradation

The catalytic mechanisms of this compound oxides in pollutant degradation often involve the activation of oxidizing substances such as peroxymonosulfate (PMS), peroxydisulfate (B1198043) (PDS), hydrogen peroxide (H₂O₂), and oxygen (O₂). tandfonline.com This activation leads to the production of reactive species like •OH, SO₄•⁻, and superoxide (B77818) radicals (O₂•⁻), which directly participate in the degradation of organic pollutants. tandfonline.com The pollutants are eventually transformed into less harmful substances, including CO₂, H₂O, inorganic ions (e.g., SO₄²⁻), and low molecular weight organic compounds. tandfonline.com

Different crystallographic structures of this compound oxides can influence their catalytic activity and the dominant reactive species generated. For instance, studies on the activation of PDS by one-dimensional this compound dioxides (α- and β-MnO₂) revealed that β-MnO₂ nanorods exhibited higher phenol degradation rates compared to other this compound oxide structures. acs.org In this specific case, singlet oxygen (¹O₂) was identified as the primary reactive oxygen species generated through direct oxidation or recombination of superoxide ions and radicals from a metastable this compound intermediate at neutral pH. acs.org

The catalytic properties of MnO₂-based materials have been analyzed for the degradation of a wide range of organic pollutants, including phenolic compounds, antibiotics, dyes, and pesticides. tandfonline.comresearchgate.net The efficiency and mechanisms can be influenced by factors such as the phase and morphology of the MnO₂ and the effects of doping or composite formation with other materials. tandfonline.comresearchgate.net

Electrocatalysis and Photocatalysis with this compound Compounds

This compound compounds are increasingly explored for their roles in electrocatalysis and photocatalysis, particularly in reactions relevant to renewable energy and environmental remediation.

This compound in Oxygen Evolution and Reduction Reactions

This compound-based oxides are promising non-precious metal electrocatalysts for the oxygen reduction reaction (ORR) and the oxygen evolution reaction (OER). These reactions are crucial half-reactions in various energy conversion devices, including fuel cells, electrolyzers, and metal-air batteries. mdpi.comskku.edu The high activation energy of ORR and OER necessitates efficient catalysts. skku.edu this compound's abundance, low toxicity, and low cost make it an attractive alternative to expensive platinum and iridium-based catalysts. mdpi.comskku.edu

The electrocatalytic performance of this compound oxides for ORR and OER is highly sensitive to their structure and oxidation state. mdpi.comskku.edu Different this compound oxide phases, such as MnO₂, Mn₂O₃, Mn₃O₄, and MnO, exhibit varying activity trends for ORR and OER. skku.edu For instance, mesoporous Mn₂O₃ and MnO₂ have shown high activity, suggesting that high-valent Mn species (Mn(III) and Mn(IV)) and disordered local structures significantly influence the electrocatalytic activity. skku.edu

Research focuses on understanding the mechanisms and improving the stability of this compound oxide electrocatalysts during ORR and OER. Studies using techniques like in situ X-ray absorption spectroscopy help analyze changes in oxidation states and surface phase transformations during electrocatalysis. skku.edu Despite their promise, this compound oxide catalysts can face instability issues related to Mn dissolution, particularly under OER conditions and during potential perturbations. acs.org Understanding these degradation mechanisms is crucial for developing more stable and effective this compound-based electrocatalysts. acs.org

Photocatalytic Applications of this compound Materials

This compound-based materials, particularly this compound oxides and sulfides, have garnered interest for photocatalytic applications, leveraging solar energy for chemical reactions and pollutant degradation. anu.edu.auresearchgate.net

Calcium this compound oxides have been explored as biomimetic photocatalysts, drawing inspiration from the oxygen-evolving complex (OEC) in natural photosynthesis. anu.edu.au These materials offer advantages such as band gap energies that allow absorption of visible light, utilizing a wider range of the solar spectrum, and being composed of abundant, low-cost, and environmentally friendly elements. anu.edu.au They have potential applications in areas like water splitting for hydrogen generation and the degradation of organic pollutants. anu.edu.autandfonline.com

This compound-based metal-organic frameworks (MOFs) have also demonstrated effective catalytic activity in various photocatalytic reactions under visible light, including CO₂ reduction, degradation of dyes like methylene (B1212753) blue, and hydrogen generation. mdpi.com These heterogeneous catalysts can facilitate catalyst reuse and recycling. mdpi.com

Furthermore, two-dimensional (2D) this compound telluride (MnTe) has shown promise for photocatalytic applications, particularly in forming heterojunctions with wide band gap semiconductors like TiO₂ to enhance visible light photoactivity for solar photocatalytic water splitting. acs.org The formation of a heterojunction between 2D MnTe and TiO₂ nanotubes can lead to significantly higher photocurrent compared to pure TiO₂ nanotube photocatalysts. acs.org This is attributed to the visible light absorption by 2D MnTe sheets and the subsequent transfer of photogenerated electrons to the TiO₂ nanotubes, improving the separation of photogenerated electrons and holes. acs.org

This compound in Advanced Materials

Beyond catalysis, this compound plays a significant role in the development of advanced materials, notably in energy storage technologies.

This compound in Battery Technologies

This compound is a critical component in various battery chemistries, particularly lithium-ion batteries, where it is primarily used in the cathode material. eramet.comcas.org this compound-based cathodes offer several advantages, including abundance, lower cost, and reduced environmental impact compared to cobalt-based materials. cas.orgalexec-consulting.com They also contribute to improved safety and potentially higher energy density. cas.orgautovistagroup.com

Two key types of lithium-ion batteries utilizing this compound in their cathodes are Lithium this compound Oxide (LMO) batteries and Nickel this compound Cobalt (NMC) batteries. cas.org LMO batteries, often with a spinel structure (LiMn₂O₄), benefit from high voltage and good thermal stability, making them suitable for applications where safety is prioritized. cas.orgnih.govnih.gov However, they can suffer from capacity fading due to this compound dissolution during cycling. cas.org

NMC batteries incorporate this compound to balance performance and cost, offering high energy density and being commonly used in electric vehicles. eramet.comcas.org The ratio of nickel, this compound, and cobalt can be adjusted to optimize properties. cas.org

Emerging cathode materials, such as disordered rock salts (DRX), are also being explored with this compound. lbl.gov Research has shown that this compound can be effectively used in these materials, and a novel process involving lithium removal and low-temperature heating can enhance performance, allowing for dense energy storage and delivery. lbl.gov This approach utilizes earth-abundant and low-cost this compound and requires less energy and time to produce compared to some commercialized Li-ion battery cathode materials. lbl.gov The development of Lithium and this compound-Rich Cathode Materials (LMR), characterized by a high proportion of this compound (typically >50%), along with lithium and smaller amounts of nickel, is also a significant focus area. alexec-consulting.com LMR cathodes are designed to operate at high voltages and offer a balance of energy density, safety, and cost-effectiveness, aiming to minimize or eliminate the use of cobalt. alexec-consulting.com

Data Table: Selected this compound Compounds and Properties Relevant to Catalysis and Materials Science

Compound Name	Chemical Formula	PubChem CID	Relevant Applications
This compound Dioxide	MnO₂	14801	AOPs, Pollutant Degradation, Electrocatalysis, Batteries
Potassium Permanganate	KMnO₄	516875	AOPs
This compound(II) Sulfate	MnSO₄	24580	Precursor to other Mn compounds, Battery materials
This compound(II) Carbonate	MnCO₃	11726	Precursor to Mn oxides
This compound(III) Oxide	Mn₂O₃	14824	Electrocatalysis, Precursor to LMO, Battery cathode
This compound(II) Oxide	MnO	160959	Electrocatalysis
Lithium this compound Oxide	LiMn₂O₄	23696272 or 44148764	Lithium-ion Battery Cathodes
This compound Telluride	MnTe	-	Photocatalysis
Calcium this compound Oxides	e.g., CaMn₂O₄	-	Photocatalysis

This compound in Beyond Lithium-Ion Battery Systems

The search for energy storage solutions beyond lithium-ion batteries is driven by factors such as the cost and availability of lithium and safety concerns. nih.govpublisherspanel.com this compound-based materials are being actively explored for emerging rechargeable battery systems, including sodium-ion (Na-ion), magnesium-ion (Mg-ion), zinc-ion (Zn-ion), calcium-ion (Ca-ion), and aluminum-ion (Al-ion) batteries, owing to this compound's low cost, non-toxicity, high voltage, and rich valence states. researchgate.net

Sodium-ion batteries are considered the closest alternative to Li-ion technology. nih.gov this compound-based oxides, such as layered NaMnO₂, have been investigated as cathode materials for Na-ion batteries. tandfonline.com β-MnO₂ nanorods have shown large reversible capacity (>200 mAh g⁻¹) in Na cells, although with a larger voltage difference between charge and discharge compared to highly crystallized particles. tandfonline.com α-MnO₂, with its 2x2 tunnels, is also studied, and density functional theory (DFT) calculations suggest that the migration barrier of Na ions in α-MnO₂ is comparable to or slightly smaller than that of Li ions. tandfonline.com

In magnesium-ion batteries, this compound-based materials are being investigated as cathodes. researchgate.net The intercalation of divalent Mg²⁺ ions requires the cathode material to accommodate these ions, often accompanied by a change in the this compound valence state. nih.gov α-MnO₂ has demonstrated capabilities for Mg²⁺ ion diffusion, showing an intercalation mechanism in aqueous electrolytes where Mg²⁺ intercalation is accompanied by the reduction of Mn⁴⁺ to Mn³⁺ and Mn²⁺. nih.gov

This compound-based materials, including oxides, Prussian blue analogues, and polyanion type materials, are being systematically introduced and studied for their crystal structure, electrochemical performance, and reaction mechanisms in these emerging battery systems. researchgate.net Challenges such as Jahn-Teller distortion, this compound dissolution, and the impact of electrolytes are key areas of research for improving the performance and stability of this compound-based electrodes in these next-generation battery technologies. researchgate.net

This compound in Alloys and Metallurgical Engineering

This compound is a critical alloying element, with over 95% of produced this compound used in the form of ferrothis compound and silicothis compound (B576708) alloys for steel and iron production. azom.com Adding this compound to steel significantly enhances its strength, stiffness, hardness, toughness, hardenability, wear resistance, and forging and rolling qualities. azom.com this compound acts as a desulfurizer, forming stable, high-melting sulfide (B99878) particles, and improves hardness, strength, abrasion resistance, and hardenability as an alloying agent. azom.com

This compound alloys, typically containing 60-95% this compound by weight (mostly with iron), are key additives in steelmaking. kdmfab.com Adding just 1% this compound can increase the tensile strength of steel by 80-100 MPa. kdmfab.com High-manganese alloys offer a favorable balance of properties like ductility, formability, strain hardening, and strength, contributing to weight reduction in vehicles while improving resistance to automobile accidents. azom.com

Beyond steel, this compound is alloyed with other metals like aluminum and copper. azom.com In aluminum, this compound additions improve strength, corrosion resistance, and wear resistance. azom.com Aluminum-manganese alloys (e.g., Mn 3xxx) are moderate strength, non-heat-treatable materials that retain strength at elevated temperatures and can offer 15-20% weight savings over standard aluminum. azom.comkdmfab.com In copper alloys, small additions of this compound deoxidize the molten alloy, lower the solidus and liquidus for improved castability, and provide a general strengthening effect. azom.com

Microstructure and Mechanical Properties of this compound-Containing Alloys

The microstructure and mechanical properties of this compound-containing alloys are significantly influenced by this compound content and processing. In high-manganese austenitic steels, this compound, along with carbon, is crucial in stabilizing the austenite (B1171964) phase. mdpi.com The resulting microstructure often exhibits a duplex or triplex phase configuration, with a significant quantity of stable austenite being key to properties like high toughness, ductility, strain hardening capacity, and wear resistance. mdpi.comaip.org

Increasing carbon and this compound content in high this compound austenitic steel can increase grain size and the amount of carbides in the as-cast condition. scispace.com Solution annealing can dissolve carbides in lower carbon content alloys (1 wt%), leading to a homogeneous austenitic microstructure. scispace.com The combination of carbon and this compound can increase yield strength, ultimate strength, Charpy impact strength, and elongation. scispace.com For example, a solution-annealed 1.0C-17Mn alloy showed a yield strength of 415.0 ± 4.1 MPa, ultimate strength of 865.6 ± 1.5 MPa, 65.2 ± 0.8% elongation, and 258 ± 3 J Charpy impact strength. scispace.com

Medium this compound steels often exhibit microstructures characterized by ultrafine-grained lath-like ferrite (B1171679) and retained austenite. mdpi.comscientific.net The volume fraction of retained austenite can significantly increase elongation. scientific.net For instance, a medium this compound steel plate (Fe-0.01C-5.3Mn-1.53Si) processed with intercritical annealing showed an ultimate tensile strength of 865 MPa and an impact energy of 121 J at -20°C with a retained austenite volume fraction of 21%. scientific.net

The addition of other alloying elements to this compound steels further modifies their microstructure and properties. For example, adding vanadium to high this compound steel increases hardness and wear resistance due to the formation of vanadium carbides in the austenitic matrix, although it can decrease impact energy. aip.org The size and distribution of these carbides are critical. aip.org In AlSi10MnMg(Fe) alloys, increasing this compound content can change the morphology of unfavorable β-Fe type phases into α-Fe, Mn type phases, with an optimal this compound addition around 0.58 wt% for alloys with about 1 wt% iron content. publisherspanel.com Higher this compound content can lead to the formation of thick lumps of the α-Al₁₅(Fe, Mn)₃Si₂ phase, negatively impacting mechanical properties. publisherspanel.com

Here is a table summarizing some mechanical properties of selected this compound-containing steel alloys:

Alloy Composition (wt%)	Heat Treatment/Condition	Yield Strength (MPa)	Ultimate Tensile Strength (MPa)	Elongation (%)	Charpy Impact Strength (J)	Reference
1.0C-17Mn	Solution Annealed	415.0 ± 4.1	865.6 ± 1.5	65.2 ± 0.8	258 ± 3	scispace.com
Fe-0.01C-5.3Mn-1.53Si	Intercritical Annealed (640°C, 5h)	-	865	21 (Retained Austenite Vol. %)	121 (-20°C)	scientific.net
0.21C-3.06Mn-2.15Al	Press Hardened	-	~1350	-	-	mdpi.com
0.21C-3.06Mn-2.15Al	Intercritical Annealed	-	1262 ± 6	16 ± 1	-	mdpi.com

Role of this compound in Grain Boundary Engineering

Grain Boundary Engineering (GBE) is an approach used to tailor the properties of polycrystalline materials by controlling the distribution of grain boundary types, particularly increasing the fraction of Coincident Site Lattice (CSL) boundaries. jst.go.jpresearchgate.net This can improve properties like ductility, stress corrosion resistance, intergranular cracking resistance, and creep. jst.go.jp

In medium this compound Twinning Induced Plasticity (TWIP) steels, GBE has been employed to enhance mechanical properties. jst.go.jpresearchgate.net Thermo-mechanical processing routes, such as multi-step cross rolling with intermediate annealing, have been shown to increase the fraction of special or CSL grain boundaries. jst.go.jpresearchgate.net A significant improvement in ductility has been observed in samples processed to achieve a higher fraction of CSL boundaries. jst.go.jp

This compound's influence on grain boundaries extends to its effect on grain size and the pinning of grain boundaries by second-phase particles. In Mg-Mn-Ce alloys, solid-state this compound can dynamically precipitate during extrusion. soton.ac.uk These fine precipitated particles hinder grain boundary migration, leading to the refinement of dynamically recrystallized grains. soton.ac.uk Increasing this compound content in these alloys can change the grain morphology and improve tensile yield stress and yield isotropy. soton.ac.uk

Grain boundary strengthening is a significant mechanism for improving the yield strength of high-manganese austenitic steels, particularly at low temperatures. amse.org.cn The relationship between yield strength and grain size is described by the Hall-Petch relationship. amse.org.cn For high-manganese austenitic steels, the Hall-Petch strengthening coefficient for yield strength is higher at -196°C (14 MPa mm⁰.⁵) compared to 25°C (7.08 MPa mm⁰.⁵), indicating a more significant grain boundary strengthening effect at lower temperatures. amse.org.cn

Reduction Mechanisms of this compound Ores in Metallurgy

The production of this compound alloys, primarily ferrothis compound and silicothis compound, involves the reduction of this compound ores. azom.com this compound in ores can be present as oxides, silicates, or carbonates. pyrometallurgy.co.za Understanding the reducibility of different ore types is crucial for optimizing the smelting process, often carried out in submerged-arc furnaces (SAF). pyrometallurgy.co.zaresearchgate.net

Carbothermic reduction is a common method for reducing this compound ores, typically occurring in stages. pyrometallurgy.co.zaup.ac.za In the initial, rapid stage, higher this compound oxides (like MnO₂) and iron oxides (like Fe₂O₃) are reduced by CO gas to lower oxides, specifically MnO and FeO. pyrometallurgy.co.zaup.ac.zascispace.com This stage can achieve approximately 30% reduction. up.ac.za

The second stage involves the metallization of FeO and MnO, which is significantly slower. up.ac.za Metallization begins with the nucleation of metallic iron throughout the reduced ore particle, adjacent to solid monoxide particles within the liquid silicate (B1173343) slag (glass phase). up.ac.zascispace.com MnO is then reduced to this compound metal at the contact areas between the iron metal prills and solid MnO. scispace.com This process adds this compound metal to the iron prills, increasing the this compound content in the alloy with increased reaction time. scispace.com The carbon content in the alloy prills generally increases with increasing this compound content. scispace.com

Thermodynamic analysis indicates that the carbothermic reduction of MnO is possible at temperatures as low as 1250°C, which is lower than the 1403°C required at unit activities, due to lowered this compound activities and partial CO₂ pressures in the actual reduction process. up.ac.zascispace.com Reduction of both solid monoxide and MnO dissolved in the molten silicate matrix can occur via parallel mechanisms, including reduction by solid carbon at contact areas, via carbon dissolved in the alloy, and via CO gas. scispace.com

The mineralogical composition and morphology of the this compound ore significantly influence the reduction mechanisms and kinetics. up.ac.za Factors such as the distribution of initial metallic iron prills and the formation of initial liquid silicate phase are significant determinants. up.ac.za Ore with higher iron oxide content closely associated with this compound in the same mineral phase can result in faster initial reduction rates. up.ac.za The formation temperature and MnO saturation level of the liquid silicate phase are critical parameters, as they determine the onset of later reduction stages and the extent to which gas access to oxides is hindered. up.ac.za

Morphology evolution during the reduction of ferruginous this compound ore involves the decomposition of plate-like Fe-Mn symbiotic phases, formation of granular MnO phases, formation and aggregation of fine metallic iron, and the development of boundaries between Fe and Mn phases. mdpi.com At higher temperatures (e.g., 1200°C), the formation of carbides like (Fe₂.₇Mn₀.₃C) can occur, which may hinder the separation of iron and this compound. mdpi.com

Functional Materials Incorporating this compound

This compound is incorporated into various functional materials beyond traditional alloys and battery electrodes, leveraging its diverse properties, including its magnetic characteristics and catalytic activity.

This compound oxides, such as MnO and MnO₂, are used in hybrid materials and as catalysts. mdpi.com They are characterized as nontoxic, efficient, and easy to synthesize. mdpi.com this compound oxides are widely used in electrochemical applications, including batteries, pseudocapacitors, and electrochemical cells. mdpi.com To enhance their electrical conductivity and charge-storage capability in electrodes, this compound oxide electrodes can be modified by adding other transition metals (Ni, Cu, Fe) or metallic elements (Al, Sn), or by deposition on porous, high-surface-area materials like carbon nanofoams or templated mesoporous carbon. mdpi.com

This compound is also incorporated into quantum dots (QDs) to activate strong spin-exchange interactions between the magnetic this compound ions and intrinsic QD excitons. researchgate.netacs.org This property is exploited in applications such as color conversion, sunlight harvesting, electron photoemission, advanced imaging, and sensing. researchgate.netacs.org Incorporating this compound into Cd(Zn)-chalcogenide QDs can lead to very high per-dot this compound contents (>30% of all cations), resulting in exceptionally strong exciton-Mn exchange coupling. researchgate.netacs.org The incorporation of this compound impurities into II-VI semiconductors dramatically changes their properties due to strong exchange interactions. researchgate.net

Furthermore, this compound-derived biomaterials are gaining interest for applications in tumor diagnosis and therapy due to their good biocompatibility and unique functions. nih.gov this compound-based composites have shown high photothermal conversion efficiency. nih.gov Combining this compound nanomaterials with other metallic components can enhance this efficiency. nih.gov Mn-based biomaterials can also serve as biocompatible drug delivery systems for controlled release. nih.gov For example, MnO₂ nanosheets have potential as drug delivery systems for photosensitizers in cancer cells. nih.gov Mn²⁺ ions, with their high spin numbers and long electron relaxation times, are among the best paramagnetic metals used in MRI contrast agents. nih.gov

Magnetic Properties of this compound Compounds

This compound compounds exhibit a variety of magnetic behaviors, including paramagnetism, antiferromagnetism, ferrimagnetism, and ferromagnetism, depending on factors such as oxidation state, crystal structure, and the presence of other elements. Elemental this compound itself is paramagnetic at room temperature and becomes antiferromagnetic below 95 K (−178 °C) wikipedia.org. Beta this compound (β-Mn), a metastable phase, remains paramagnetic down to 1.1 K wikipedia.org.

The magnetic properties of this compound compounds are often influenced by the distances between this compound atoms and the exchange interactions between their spins frontiersin.org. For instance, this compound diboride (MnB₂) has shown weak ferromagnetic, antiferromagnetic, and paramagnetic behavior depending on temperature frontiersin.org. Its weak ferromagnetic property below 135.6 K is attributed to a spin canting antiferromagnetic structure frontiersin.org. Studies on intermetallic compounds in the this compound-tin system, such as Mn₃.₆₇Sn, Mn₁.₇₇Sn, and MnSn₂, have revealed anomalous magnetic phenomena, including antiferromagnetism and ferrimagnetism jps.jp. Mn₃.₆₇Sn exhibits antiferromagnetism with a Néel temperature (TN) of 365 K jps.jp. Mn₁.₇₇Sn is ferrimagnetic, with its Curie temperature (TC) and saturation magnetization influenced by heat treatments, suggesting the effect of atomic ordering jps.jp. MnSn₂ also shows antiferromagnetic behavior with a TN of 324 K jps.jp.

This compound-based Heusler compounds, such as Mn₂YGa (where Y is a transition metal), are being investigated for their magnetic order and properties like Curie temperature and magneto-crystalline anisotropy mpg.de. The magnetic ordering in these compounds can be ferrimagnetic, with different this compound sites exhibiting anti-parallel spin alignments mpg.de. The electronic and magnetic properties of this compound-based intermetallic compounds like Mn₂YAl and Mn₃Z (where Y and Z are various elements) are highly sensitive to external factors like temperature, magnetic field, and pressure, as well as processing methods, making them promising for applications in micro- and nanoelectronics and spintronics arxiv.org.

Research into this compound-doped materials also highlights the impact of Mn on magnetic properties. For example, Mn-doped MgO systems can favor antiferromagnetism as the fundamental stable state when two approximate this compound atoms are present chalcogen.ro.

Here is a table summarizing some magnetic properties of selected this compound compounds:

Compound	Magnetic Behavior	Key Temperature (K)	Notes	Source
Elemental Mn (α-Mn)	Paramagnetic (Room Temp), Antiferromagnetic	TN = 95	Below 95 K	wikipedia.org
Elemental Mn (β-Mn)	Paramagnetic	Down to 1.1	Metastable phase	wikipedia.org
MnB₂	Weak Ferromagnetic, Antiferromagnetic, Paramagnetic	TC = 135.6	Behavior is temperature-dependent	frontiersin.org
Mn₃.₆₇Sn	Antiferromagnetic	TN = 365	Exhibits anomalous magnetic phenomenon	jps.jp
Mn₁.₇₇Sn	Ferrimagnetic	TC (varied)	Properties influenced by heat treatment	jps.jp
MnSn₂	Antiferromagnetic	TN = 324	jps.jp
Mn:MgO	Non-magnetic/Antiferromagnetic	N/A	Tends towards antiferromagnetism with Mn atoms in proximity	chalcogen.ro

Optical and Electronic Properties of this compound-Doped Materials

Doping materials with this compound can significantly alter their optical and electronic properties, leading to potential applications in optoelectronic devices and other advanced technologies. This compound-doped semiconductors, in particular, have been widely studied.

In this compound-doped zinc oxide (Mn:ZnO) thin films, studies have shown that Mn doping can influence structural, morphological, and optical properties bohrium.com. XRD analysis indicates a hexagonal structure for Mn-doped ZnO films, with a peak shift and increased crystallite size compared to pure ZnO bohrium.com. The transmittance in the visible region decreases with Mn doping, suggesting increased optical absorption bohrium.com. The band gap of Mn-doped ZnO films has been observed to decrease with increasing Mn concentration bohrium.commst.edu. Photoluminescence studies on Mn-doped ZnO grown by metal-organic chemical vapor deposition show that Mn doping can tailor broad green band luminescence and ultraviolet edge emissions mst.edu. Annealing can further reduce the absorption band-edge and result in broad MnxOy-related photoluminescence emissions mst.edu. These tunable optical properties suggest potential for Mn:ZnO in optoelectronic devices like LEDs, solar cells, lasers, and photodetectors mst.edu.

This compound doping also affects the electrical properties of materials. In Mn-doped ZnO thin films, electrical conductivity in the UV region can be higher compared to undoped films bohrium.com. Annealing Mn-doped and Mn-Al co-doped ZnO thin films has been shown to decrease electrical resistivity, with Mn-Al co-doped films exhibiting lower resistivity and higher carrier concentration compared to solely Mn-doped films myu-group.co.jp. This is attributed to enhanced diffusion of dopants and the contribution of Al³⁺ ions as electron donors myu-group.co.jp. Mn-Al:ZnO thin films with good optical and electrical properties are considered promising for photosensor applications myu-group.co.jp.

Research on Mn-doped BaTiO₃ ceramics indicates that Mn doping can decrease bulk resistivity mdpi.com. The doped ceramics can withstand high electric fields and exhibit linear I-V characteristics followed by Schottky limited current mdpi.com.

This compound-doped ZnS nanocrystals have demonstrated high luminescent efficiencies and faster luminescent decay compared to bulk crystals aps.orgscilit.com. The efficiency increases with decreasing particle size aps.orgscilit.com. Mn-doped ZnS nanocrystals have been explored for optical applications due to advantages like low toxicity, large Stokes shifts, and enhanced thermal and environmental stability acs.org. Direct doping of Mn²⁺ ions into ZnS nanoplatelets has resulted in Mn luminescence, with energy transfer from the ZnS nanoplatelets to the Mn²⁺ ions observed spectroscopically acs.org. The Mn concentration impacts the optical properties, with tunable Mn emission and shortened photoluminescence lifetime decay observed due to Mn-Mn interaction acs.org.

Here is a table summarizing some optical and electrical properties of selected this compound-doped materials:

Material System	Property Affected	Observed Effect of Mn Doping	Potential Application	Source
Mn:ZnO Thin Films	Optical Absorption	Increased absorption in visible region	Optoelectronics	bohrium.com
Mn:ZnO Thin Films	Band Gap	Decrease	Optoelectronics	bohrium.commst.edu
Mn:ZnO Thin Films	Photoluminescence	Tunable green band and UV edge emissions	Optoelectronics	mst.edu
Mn:ZnO Thin Films	Electrical Conductivity	Higher conductivity in UV region	Photosensors, Optoelectronics	bohrium.commyu-group.co.jp
Mn-Al:ZnO Thin Films	Electrical Resistivity	Decrease (especially after annealing)	Photosensors	myu-group.co.jp
Mn-Al:ZnO Thin Films	Carrier Concentration	Increase (especially after annealing)	Photosensors	myu-group.co.jp
Mn:BaTiO₃ Ceramics	Bulk Resistivity	Decrease	Multicaloric applications	mdpi.com
Mn:ZnS Nanocrystals	Luminescent Efficiency	High efficiency, increases with decreasing size	Optical applications	aps.orgscilit.com
Mn:ZnS Nanocrystals	Luminescent Decay	Faster decay	Optical applications	aps.orgscilit.com
Mn:ZnS Nanoplatelets	Mn Emission	Tunable emission	Optical applications	acs.org
Mn:ZnTe Thin Films	Energy Gap	Slight decrease	Electronic devices (solar cells, photodetectors)	pnrjournal.com

This compound in Quantum Materials and Nanomaterials

This compound plays a significant role in the development of quantum materials and nanomaterials, contributing unique properties for advanced technological applications.

In the realm of quantum materials, this compound-bismuth telluride (MnBi₂Te₄) has emerged as a promising material. It is a magnetic topological insulator, meaning it conducts electricity without loss on its surface while acting as an insulator in its interior ctqmat.descitechdaily.com. This material intrinsically possesses its own magnetic field, making it particularly suitable for practical applications without needing a strong external magnetic field ctqmat.de. Researchers are exploring ways to control the magnetic behavior in MnBi₂Te₄, for instance, by using atomic vibrations (phonons) to tune the weak magnetic bonds between its layers psu.edu. This control could unlock special properties and pave the way for its use in next-generation electronic devices and quantum computers psu.edu. The layered structure of this compound bismuth telluride with bismuth telluride is also being investigated for exhibiting the quantum anomalous Hall effect, which allows electrons with the same spin direction to travel with minimal resistance, potentially leading to more energy-efficient computing scitechdaily.com.

This compound is also a key component in various nanomaterials, including nanoparticles, nanofilms, and nanoplatelets, due to their unique size-dependent physicochemical properties rsc.orgtaylorfrancis.com. This compound nanoparticles, available in various sizes and forms, have high surface areas americanelements.com. This compound-based hybrid nanomaterials, such as MnCl₂, Mn chelates, and MnO nanoparticles, are being explored for biomedical applications, including cancer diagnosis and drug delivery, owing to their paramagnetic nature, low toxicity, and high biosafety nih.gov. These nanomaterials can act as reservoirs for efficient drug delivery and serve as imaging agents for enhanced MRI nih.gov.

This compound nanomaterials also show promise in agricultural applications. This compound oxide (MnO₂) and this compound tetroxide (Mn₃O₄) nanomaterials have demonstrated inhibitory effects against plant pathogens like Xanthomonas oryzae in rice mdpi.com. These nanomaterials can enhance plant resistance by increasing the activity of certain enzymes mdpi.com.

This compound-doped quantum dots, such as Mn-doped ZnO quantum dots, are being developed. These hydrophilic nanocrystals exhibit specific spectra emission peaks and are being explored for various applications americanelements.com.

Here is a table highlighting some applications of this compound in quantum materials and nanomaterials:

Material System	Type of Material	Key Property/Application	Source
MnBi₂Te₄	Quantum Material	Magnetic topological insulator, lossless surface conductivity	ctqmat.descitechdaily.com
MnBi₂Te₄/Bi₂Te₃ Heterostructure	Quantum Material	Quantum anomalous Hall effect, energy-efficient computing	scitechdaily.com
This compound Nanoparticles	Nanomaterial	High surface area, potential for various applications	rsc.orgamericanelements.com
Mn-based Hybrid Nanomaterials	Nanomaterial	MRI imaging agents, drug delivery	nih.gov
MnO₂ Nanomaterials	Nanomaterial	Antimicrobial activity against plant pathogens	mdpi.com
Mn₃O₄ Nanomaterials	Nanomaterial	Antimicrobial activity against plant pathogens, higher stability	mdpi.com
Mn-doped ZnO Quantum Dots	Nanomaterial	Specific spectra emission, potential for various applications	americanelements.com

Analytical Methodologies for Manganese Speciation and Quantification

Advanced Spectroscopic Techniques for Manganese Characterization

Spectroscopic methods are fundamental in the study of this compound compounds, providing detailed insights into their electronic structure, oxidation state, and coordination environment. These techniques rely on the interaction of electromagnetic radiation with this compound atoms and their surrounding ligands.

X-ray Absorption Spectroscopy (XAS) and Extended X-ray Absorption Fine Structure (EXAFS) in this compound Research

X-ray Absorption Spectroscopy (XAS) is a powerful, element-specific technique for determining the local geometric and electronic structure of this compound in various materials. nih.gov It is particularly valuable for characterizing samples with low this compound concentrations or those that are poorly crystalline. uni-hannover.de The XAS spectrum is typically divided into two regions: the X-ray Absorption Near Edge Structure (XANES) and the Extended X-ray Absorption Fine Structure (EXAFS).

The XANES region provides detailed information about the oxidation state and coordination chemistry of the this compound atom. nih.gov The energy position of the absorption edge in a XANES spectrum shifts to higher energies as the oxidation state of this compound increases. geoscienceworld.org This allows for the semi-quantification of different this compound oxidation states in a sample through a method called Linear Combination Fitting (LCF). nih.govgeoscienceworld.org For instance, XAS has been successfully used to speciate this compound in airborne particulate matter, identifying the presence of compounds like Mn(II) acetate (B1210297) and Mn(II) oxide. nih.gov

The EXAFS region, which extends to higher energies beyond the absorption edge, contains information about the local atomic environment around the this compound atom, including the number, type, and distance of neighboring atoms. uni-hannover.de Analysis of the EXAFS spectrum can reveal details about the coordination number and interatomic distances within a radius of approximately 5 Å from the this compound atom. uni-hannover.de This makes EXAFS a valuable tool for distinguishing between different this compound minerals and coordination complexes. uni-hannover.degeoscienceworld.org A comprehensive library of XAS spectra for various this compound reference compounds is essential for accurate speciation in environmental samples like soils and sediments. geoscienceworld.org Recent work has demonstrated that a combination of XANES and EXAFS analyses can reliably quantify the average oxidation state of this compound and identify different species within complex matrices. geoscienceworld.orgacs.org

Table 1: Applications of XAS/EXAFS in this compound Research

Application Area	Key Findings	References
Environmental Science	Speciation of this compound in airborne particulate matter, identifying Mn(II) acetate and Mn(II) oxide.	nih.gov
Geochemistry	Quantitative analysis of this compound species in soils, distinguishing between oxides, hydroxides, and organically complexed forms.	uni-hannover.degeoscienceworld.org
Battery Technology	Operando characterization of this compound redox reactions and speciation in aqueous Zn/MnO₂ batteries.	acs.org

Electron Paramagnetic Resonance (EPR) Spectroscopy for this compound Spin States

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a spectroscopic technique that detects species with unpaired electrons. Since many this compound compounds are paramagnetic, particularly those in the common Mn(II) (d⁵, high-spin S=5/2) and Mn(IV) states, EPR is an exceptionally useful tool for their study. nih.gov The technique provides information about the electronic structure and the local environment of the this compound ion. nih.govaip.org

EPR spectra are characterized by the g-factor and hyperfine coupling constants, which are sensitive to the spin state and the coordination geometry of the this compound ion. nih.gov The interaction of the unpaired electrons with the ⁵⁵Mn nucleus (I=5/2) often results in a characteristic six-line hyperfine pattern in the EPR spectrum of Mn(II) complexes. researchgate.netresearchgate.net For dinuclear this compound centers, more complex spectra with 11 or 16 lines can be observed, arising from the interaction between the two this compound ions. researchgate.netcmu.edu

The technique is widely used to characterize this compound complexes and to probe the spin states of this compound in biological systems, such as metalloenzymes. nih.govrsc.org In these systems, Mn(II) can often be substituted for EPR-silent metals like Mg(II) or Zn(II) to act as a paramagnetic probe. nih.gov Advanced EPR techniques, such as pulsed EPR and high-frequency EPR, can provide even more detailed information, including the determination of zero-field splitting parameters (D and E) and the distances between paramagnetic centers. rsc.orgacs.orgnih.gov For example, pulsed electron-electron double resonance (PELDOR) has been used to measure Mn(II)-Mn(II) distances in biomolecules. rsc.orgnih.gov EPR has also been employed to investigate the magnetic properties of this compound pairs in semiconductors, revealing ferromagnetic coupling. aip.org

Table 2: EPR Parameters for Selected this compound Complexes

This compound Complex	Spin State (S)	Key EPR Spectral Features	References
[Mn(II)(H₂O)₆]²⁺	5/2	Well-defined six-line hyperfine structure	nih.gov
Dichloro-bis(triphenylphosphine oxide)this compound(II)	5/2	Large zero-field splitting (D = 0.165 cm⁻¹)	acs.org
Diiodo-bis(triphenylphosphine oxide)this compound(II)	5/2	Large zero-field splitting (D = 0.906 cm⁻¹)	acs.org
Mn²⁺-Mn²⁺ pairs in GaS	5, 4	Ferromagnetic coupling, 11-line hyperfine structure	aip.org

Nuclear Magnetic Resonance (NMR) Studies of this compound Complexes

While Nuclear Magnetic Resonance (NMR) spectroscopy is typically used for studying diamagnetic molecules, it can also be applied to paramagnetic species, including certain this compound complexes. The presence of a paramagnetic center like this compound significantly affects the NMR spectrum, causing large shifts in the resonance frequencies (paramagnetic or isotropic shifts) and rapid nuclear relaxation. acs.org Although these effects can broaden the NMR signals, making them difficult to observe, well-resolved spectra can be obtained for some paramagnetic Mn(III) complexes. acs.orghuji.ac.il

The paramagnetic properties of Mn(II) have been utilized to probe the structure of biological macromolecules. nih.gov For example, Mn(II) can be used as a paramagnetic probe to study the tertiary structure of transfer RNA (tRNA), where it causes selective broadening of NMR resonances involved in specific tertiary interactions. nih.gov The paramagnetic relaxation enhancement (PRE) of solvent proton resonances caused by this compound in different oxidation states (S₀ and S₂) of the oxygen-evolving center in Photosystem II has been used to study the accessibility of the this compound cluster to the solvent. nih.gov

⁵⁵Mn is the only NMR-active nucleus of this compound. It is a high-sensitivity nucleus but yields moderately broad lines, even in symmetric environments. huji.ac.il Only diamagnetic this compound oxidation states, such as (-I), (0), (I), and (VII), typically produce observable signals in high-resolution NMR for small complexes. huji.ac.il For larger complexes or paramagnetic states, the signals become too broad to detect with standard high-resolution NMR spectrometers. huji.ac.il

UV-Visible Spectroscopy for this compound Species

UV-Visible (UV-Vis) spectroscopy is a widely used analytical technique for the quantification of this compound, often after the formation of a colored complex. The method is based on the absorption of ultraviolet or visible light by the this compound species, with the absorbance being directly proportional to its concentration, as described by the Beer-Lambert law. libretexts.org

A classic method for determining this compound involves its oxidation to the intensely purple permanganate (B83412) ion (MnO₄⁻), which has a strong absorbance maximum around 525-545 nm. libretexts.orgscielo.br This method is highly sensitive due to the large molar absorptivity of the permanganate ion. libretexts.org Various oxidizing agents, such as periodate (B1199274) or persulfate, can be used to achieve this oxidation. scielo.br

Other spectrophotometric methods involve the formation of colored complexes between this compound(II) and specific chromogenic reagents. For example, a highly sensitive method has been developed using 9-phenyl-2,3,7-trihydroxy-6-fluorone (phenylfluorone) in the presence of surfactants, which forms a blue-colored complex with Mn(II) that absorbs at 591 nm. nih.gov Another reagent, 2-(2-hydroxynaph-1-ylazo)-pyridine, forms a complex with Mn(II) with an absorption maximum at 580 nm. ekb.eg The formaldoxime (B1209246) method is also used, producing an orange-red complex with this compound. mt.com Direct UV-Vis measurement of Mn²⁺ in solution is also possible, with a characteristic absorbance at 401 nm, although this method may be less sensitive and more prone to interference. nih.govnih.gov

Table 3: UV-Visible Spectroscopic Methods for this compound Determination

Method	Reagent/Species	Wavelength (λmax)	Molar Absorptivity (L mol⁻¹ cm⁻¹)
Permanganate Method	MnO₄⁻	~545 nm	Not specified
Phenylfluorone Method	Mn(II)-PF-CP-Triton X-100	591 nm	1.77 x 10⁵
2-(2-hydroxynaph-1-ylazo)-pyridine	Mn(II)-HL complex	580 nm	2.42 x 10⁴
Direct Measurement	Mn²⁺(aq)	401 nm	Not specified

Chromatographic and Electrochemical Methods for this compound Analysis

Chromatographic and electrochemical techniques offer alternative and often complementary approaches for the separation, detection, and quantification of this compound.

High-Performance Liquid Chromatography (HPLC) can be used for the analysis of this compound, typically after a pre-column derivatization step to form a detectable complex. nih.gov An ion-pair reversed-phase HPLC method has been developed for the simultaneous determination of this compound, chromium, and molybdenum. In this method, Mn(II) is chelated with 4-(2-pyridylazo)resorcinol (B72590) (PAR), and the resulting complex is separated on a C18 column and detected by UV-Vis spectrophotometry. nih.gov

Electrochemical methods are attractive for this compound detection due to their potential for portability, low cost, and real-time monitoring. researchgate.netqueensu.ca Stripping voltammetry is one of the most sensitive electrochemical techniques for trace metal analysis. nih.gov In cathodic stripping voltammetry (CSV), Mn(II) is first pre-concentrated onto the electrode surface by forming an insoluble species like MnO₂, and then the amount of deposited this compound is determined by measuring the current during a potential sweep. researchgate.netnih.gov This technique has been validated for the determination of this compound in drinking water. nih.gov Other electrochemical techniques like cyclic voltammetry (CV) and chronoamperometry (CA) have also been explored for this compound detection. researchgate.netresearchgate.net A significant challenge in electrochemical detection is interference from other metal ions, such as iron, that may be present in the sample. researchgate.net

Mass Spectrometric Approaches to this compound Isotope Analysis

Mass spectrometry is a highly sensitive and selective technique for elemental and isotopic analysis. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the most common mass spectrometric method for the determination of this compound at trace and ultra-trace levels. nih.govnih.gov In ICP-MS, the sample is introduced into a high-temperature argon plasma, which atomizes and ionizes the this compound atoms. The resulting ions are then separated by their mass-to-charge ratio and detected. nih.gov ICP-MS is considered a standard method for this compound analysis in various matrices, including drinking water and biological tissues. nih.govnih.gov Tandem ICP-MS (ICP-MS/MS) can be used to remove isobaric interferences, further improving the accuracy of the measurement. geotraces.org

In addition to elemental quantification, mass spectrometry is the primary tool for isotopic analysis of this compound. Multi-Collector ICP-MS (MC-ICP-MS) is used for the precise measurement of this compound isotope ratios. epjap.org Resonance Ionization Mass Spectrometry (RIMS) is another powerful technique that uses lasers to selectively ionize a specific element, in this case, this compound. epjap.orgepjap.org This element selectivity, combined with mass separation, allows for the production of ultra-pure samples of specific this compound isotopes, such as the long-lived radioisotope ⁵³Mn, for applications in astrophysics and geochronology. epjap.orgresearchgate.net

Automated and In-Situ Methodologies for this compound Monitoring

The continuous and real-time monitoring of this compound (Mn) in environmental and industrial settings is crucial for timely intervention and process control. Automated and in-situ methodologies offer significant advantages over traditional laboratory-based analyses, including higher sample throughput, reduced manual labor, and the ability to capture transient events. epa.gov A variety of techniques have been developed, leveraging principles of flow analysis, spectrophotometry, and sensor technology. uu.nlmdpi.com

Flow analysis techniques, such as Flow Injection Analysis (FIA), Sequential Injection Analysis (SIA), and Lab-on-a-Valve (LOV), have been extensively automated for this compound determination in water samples. uu.nlmdpi.com These systems automate the handling of samples and reagents, enabling rapid and precise measurements. For instance, a reversed FIA (rFIA) system has been developed for the shipboard analysis of dissolved this compound in seawater, achieving a high sample throughput of 120 samples per hour with a detection limit of 3.0 nmol L⁻¹. uu.nl Another automated method utilizing a multi-pumping flow system demonstrated a detection limit of 0.08 µg L⁻¹ with an accuracy of 98%. uu.nl

In-situ analyzers provide real-time data directly from the field, eliminating the need for sample collection and transport. The METIS (METals In Situ) analyzer, for example, employs spectrophotometry with 1-(2-pyridylazo)-2-naphthol (B213148) (PAN) as a complexing agent to measure dissolved this compound in aquatic systems with a detection limit of 77 nM. cabidigitallibrary.org Similarly, submersible microfluidic lab-on-chip (LoC) devices have been developed for the in-situ quantification of dissolved this compound in coastal and estuarine waters. icm.edu.pl These LoC analyzers are characterized by low power consumption (~1.5 W) and minimal reagent use (63 µL per sample), with one such device reporting a detection limit of 27 nM. icm.edu.pl

Table 1: Performance Characteristics of Automated and In-Situ this compound Analyzers

Analytical Method/System	Matrix	Detection Limit	Sample Throughput	Accuracy/Recovery	Reference
Reversed Flow Injection Analysis (rFIA)	Seawater	3.0 nmol L⁻¹	120 samples/hour	-	uu.nl
Automated Multi-pumping Flow System	Environmental Water	0.08 µg L⁻¹	-	98%	uu.nl
METIS In-Situ Analyzer	Aquatic Systems	77 nM	-	Good agreement with ICP-OES	cabidigitallibrary.org
Lab-on-Chip (LoC) Analyzer	Coastal/Estuarine Waters	27 nM	-	87% mean accuracy	icm.edu.pl
Hach® EZ1000 this compound Analyzer	Water	-	6 samples/hour (10 min cycle)	-	researchgate.net

Speciation Analysis and Fractionation of this compound in Environmental Matrices

The environmental mobility, bioavailability, and toxicity of this compound are highly dependent on its chemical form or species. Therefore, speciation analysis, which involves the identification and quantification of different this compound species, is essential for a comprehensive understanding of its biogeochemical cycling. researchgate.net this compound can exist in various oxidation states, with Mn(II) and Mn(IV) being the most common in natural waters and soils. amazonaws.comencyclopedia.pub

Fractionation techniques, particularly sequential extraction procedures, are widely used to operationally define the distribution of this compound among different geochemical phases in solid matrices like soils and sediments. uu.nlresearchgate.net These methods involve the successive application of reagents with increasing strength to selectively dissolve different this compound fractions. A common 5-step sequential extraction scheme for particulate this compound in marine sediments targets the following pools: uu.nluu.nl

Poorly ordered Mn oxides and Mn phosphates: Extractable with ascorbic acid.

Mn carbonates and Mn sulfides: Extractable with 1 M HCl.

Crystalline Mn oxides (I): Extractable with citrate-buffered dithionite.

Crystalline Mn oxides (II): Extractable with ammonium (B1175870) oxalate (B1200264).

Mn associated with pyrite: Extractable with concentrated HNO₃.

The concentration of this compound in each extract is typically determined by atomic absorption spectrometry (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES). uu.nlnih.gov

Various analytical techniques are employed for the direct or indirect determination of this compound species. Hyphenated techniques, which couple a separation method with a sensitive detector, are powerful tools for speciation analysis. cabidigitallibrary.orgicm.edu.pl For instance, liquid chromatography (LC) can be coupled with ICP-MS to separate and quantify different this compound species in aqueous samples.

Determining the average oxidation state (AOS) of this compound in oxides is crucial for assessing their reactivity. rsc.org A rapid two-step colorimetric method has been developed for this purpose, utilizing leucoberbelin blue I (LBB) to quantify high-valent this compound and formaldoxime for total this compound. rsc.org Raman spectroscopy also offers a reliable, non-destructive method for determining the oxidation state of this compound in oxides at the microscale. epa.gov Specific Raman bands can be correlated with the oxidation state, with characteristic bands around 530 cm⁻¹ for octahedrally coordinated Mn²⁺, 580 cm⁻¹ for Mn³⁺, and 630 cm⁻¹ for Mn⁴⁺. epa.gov

Table 2: Common Sequential Extraction Scheme for Particulate this compound

Fraction	Reagent	This compound Pool
1	Ascorbic Acid	Poorly ordered Mn oxides and Mn phosphates
2	1 M Hydrochloric Acid (HCl)	Mn carbonates and Mn sulfides
3	Citrate-buffered Dithionite	Crystalline Mn oxides (I)
4	Ammonium Oxalate	Crystalline Mn oxides (II)
5	Concentrated Nitric Acid (HNO₃)	Mn associated with pyrite

Theoretical and Computational Chemistry of Manganese Systems

Quantum Chemical Approaches to Manganese Bonding and Electronic Structure

Quantum chemical methods are fundamental tools for investigating the electronic structure and bonding in this compound systems. These approaches, based on the principles of quantum mechanics, allow for the calculation of molecular properties such as energy levels, wave functions, and electron density distributions.

Density Functional Theory (DFT) Calculations on this compound Complexes and Mechanisms

Density Functional Theory (DFT) is a widely used quantum chemical method for studying this compound complexes and their reaction mechanisms. DFT calculations can provide insights into the electronic structure, geometries, and energetics of various this compound species. For instance, DFT has been applied to study core excitations from 1s and 2p Mn orbitals in a series of this compound complexes with oxygen and nitrogen donor ligands. nih.gov These studies have shown good consistency with experimental data from X-ray absorption spectroscopy (XAS), confirming the relationship between the Mn K-edge energy and the oxidation state of the Mn atom. nih.gov The reliability of K-edge energies obtained via TDDFT (Time-Dependent DFT) suggests its utility in determining the oxidation states of Mn atoms in computational models, such as those of the this compound cluster in photosystem II (PSII). nih.gov

DFT calculations have also been instrumental in elucidating reaction mechanisms catalyzed by this compound complexes. For example, DFT has been used to investigate the mechanism of this compound-catalyzed dehydrogenative [4+2] annulation by C—H/N—H activation. ccspublishing.org.cn These studies detail possible intermediates and transition states, providing a favorable pathway consisting of several steps, including catalyst initiation, alkyne insertion, double bond migration, product dissociation via β-H elimination, and regeneration of the active catalyst. ccspublishing.org.cn DFT studies have also explored the mechanism of CO₂ hydrogenation to CH₃OH with this compound complexes, revealing the role of binuclear Rh/Mn complexes in reducing energy barriers. researchgate.net Furthermore, DFT has been applied to investigate the structural-function relationship of this compound(III)-iodosylarene adducts, revealing novel mechanisms for sulfoxidation and C-H bond activation reactions. frontiersin.org In the context of catalysis, DFT mechanistic investigations have been performed on this compound pincer complex catalyzed cross-coupling reactions and asymmetric hydrogenation, providing insights into reaction pathways, energy barriers, and factors influencing activity and selectivity. researchgate.netnih.gov DFT studies have also supported the investigation of this compound amidinates and β-ketoiminates as potential precursors for vapor deposition of Mn-based thin films, correlating theoretical input with experimental observations of structural differences and thermal properties. chemrxiv.org

DFT calculations are also employed to study the electronic structure, charge distribution, and spin coupling in this compound-oxo dimer complexes. acs.orgnih.gov These studies utilize concepts like broken symmetry and spin projection to assess charge and spin distributions, showing strong metal-ligand covalency. acs.orgnih.gov The calculated charge distributions indicate that as the formal oxidation states of the Mn sites increase, the net Mn charges generally show a slow decrease, consistent with significant ligand to metal charge transfer. acs.org

Ligand Field Theory and Spectroscopic Interpretation of this compound Ions

Ligand Field Theory (LFT) is a theoretical framework used to describe the bonding and electronic structure of coordination compounds, including those of this compound ions. numberanalytics.comresearchgate.net LFT extends Crystal Field Theory (CFT) by considering the covalent character of metal-ligand bonds in addition to electrostatic interactions. researchgate.net LFT is crucial for interpreting the spectroscopic properties of this compound ions in complexes, such as UV-Vis, EPR, and NMR spectroscopy. numberanalytics.com The theory provides a framework for understanding the splitting of d orbitals in different ligand fields, which directly influences the electronic transitions and spin states of this compound complexes. numberanalytics.comresearchgate.net

The energy difference between the split d-orbitals, known as the ligand-field splitting parameter (Δ), is directly related to the energy of absorbed light, giving rise to characteristic absorption spectra. researchgate.netnumberanalytics.com Factors such as the ligand strength, the oxidation state of the this compound ion, and the geometry of the complex affect the magnitude of Δ. numberanalytics.comwikipedia.org LFT helps in predicting the magnetic properties of this compound complexes by determining the number of unpaired electrons in the split d orbitals. numberanalytics.comnumberanalytics.com

Spectroscopic techniques, in conjunction with LFT analysis, provide valuable information about the electronic structure of this compound complexes. For example, X-ray absorption spectroscopy (XAS) at the this compound L₂,₃ edges, combined with Restricted Active Space (RAS) calculations and Charge Transfer Multiplet (CTM) simulations, has been used to investigate the electronic structure of gas-phase this compound acetylacetonates. acs.org This approach allows for an in-depth understanding of the electronic structure, which is dominated by a competition between crystal field strength and exchange energy. acs.org Resonant Inelastic X-ray Scattering (RIXS) studies of this compound in oxides, coordination complexes, and the oxygen-evolving complex of Photosystem II also provide insights into electronic structure changes and the effective number of Mn 3d electrons, which can be related to DFT calculations. nih.gov

Molecular Dynamics Simulations of this compound-Containing Systems

Molecular Dynamics (MD) simulations are computational techniques used to study the time-dependent behavior of atoms and molecules in a system. For this compound-containing systems, MD simulations can provide insights into dynamic properties, such as the interaction of this compound ions with solvents or the flexibility of metalloproteins containing this compound cofactors.

Ab initio molecular dynamics (AIMD), which combines MD with quantum chemical calculations, has been used to study the hydration environment of this compound ions in this compound(II) and this compound(III) porphines in liquid water. aip.orgresearchgate.net These simulations provide models for understanding the behavior of soluble porphyrins and the binding of ligands to the metal center. aip.org For instance, AIMD studies have shown that the this compound ion in Mn(II) porphine (B87208) exhibits significant out-of-porphine plane displacement and binds strongly to a single water molecule, while Mn(III) porphine is on average coplanar with the porphine plane and forms a stable complex with two water molecules. aip.orgresearchgate.net

MD simulations are also employed to study this compound-containing ionic liquid mixtures, investigating structural properties like nanoheterogeneity and their influence on luminescence properties. acs.org Furthermore, parameters for MD simulations of this compound-containing metalloproteins have been developed and validated, allowing for the simulation of the dynamics of these complex biological systems. walshmedicalmedia.comacs.org These parameters enable the study of Mn-ligand bonds, angles, and charge distributions within the protein environment. acs.org

Computational Modeling of this compound Reaction Pathways and Selectivity

Computational modeling, particularly using DFT, is a powerful tool for investigating reaction pathways and predicting selectivity in this compound-catalyzed reactions and processes involving this compound compounds. numberanalytics.comresearchgate.netresearchgate.netuni.lu By calculating the energies of intermediates and transition states along different reaction routes, computational methods can identify the most favorable pathways and explain observed selectivities. mdpi.com

DFT calculations have been used to construct free energy pathways for reactions catalyzed by homogeneous this compound(I) catalysts, providing insight into the mechanism of hydroarylation reactions and the effect of ligand substitution on the formation of the active catalyst. rsc.org Computational studies have also explored the mechanism of asymmetric ketone hydrogenation catalyzed by this compound complexes, identifying the chirality-determining step and guiding the design of catalysts with improved stereoselectivity. researchgate.net

In solid-state synthesis, computational approaches can help understand and design selective reactions involving this compound oxides. By calculating changes in chemical potential across reactant-product interfaces using thermodynamic parameters from DFT, researchers can identify reactions that minimize competition from intermediates, leading to selective access to desired phases like Y₂Mn₂O₇. osti.govacs.orglbl.gov This approach allows for searching large chemical spaces to identify selective reaction pathways. osti.govacs.orglbl.gov

Computational modeling is also used to study the reactivity of high-valent this compound-oxo species, testing theoretical predictions about the role of spin state in oxidation reactions against experimental evidence. nih.gov These studies can reveal how different spin states influence reaction mechanisms and selectivity. nih.gov

Bioinorganic Computational Chemistry of this compound Metalloproteins

Bioinorganic computational chemistry focuses on applying computational methods to understand the structure, function, and reaction mechanisms of metalloproteins containing metal ions, including this compound. researchgate.netfiveable.me this compound metalloproteins are involved in various essential biological processes, such as photosynthesis, oxygen evolution, and enzymatic catalysis. mdpi.comosaka-u.ac.jpdrpress.org

Computational studies, often employing quantum chemical methods like DFT and combined QM/MM (Quantum Mechanics/Molecular Mechanics) approaches, are used to model the active sites of this compound metalloproteins and investigate their catalytic mechanisms. frontiersin.orgacs.orgacs.org For example, quantum chemical cluster calculations have been performed to elucidate the reactivity and regiospecificity of this compound-containing quercetin (B1663063) 2,3-dioxygenase (Mn-QDO), explaining its unique nitroxygenase activity and regioselectivity compared to other metal-substituted enzymes. frontiersin.org

Computational modeling plays a vital role in understanding the complex process of water oxidation catalyzed by the this compound cluster in Photosystem II (PSII). nih.govnih.govacs.org These studies aim to determine the electronic structure requirements for O-O bond formation and the mechanisms of electron and proton transfer during the catalytic cycle. acs.org

Computational approaches also contribute to the design of artificial metalloenzymes incorporating this compound complexes, aiming to mimic the activity of natural metalloenzymes. researchgate.netacs.orgchemrxiv.org Computational models can help in understanding the coordination of this compound ions within protein scaffolds and how this influences catalytic activity. chemrxiv.org Parameters for molecular dynamics simulations of this compound-containing metalloproteins have been developed to study the dynamics of these systems at an atomic level. walshmedicalmedia.comacs.org

Computational studies of metalloenzymes, including those with this compound, are crucial for determining reaction mechanisms, even complementing traditional spectroscopic techniques. acs.org While early studies used relatively small cluster models, more recent approaches employ larger QM parts in QM/MM calculations, leading to increasingly converged and reliable results. acs.org

Mechanistic Biological Roles of Manganese Non Human Clinical Focus

Manganese as an Essential Cofactor in Enzymes

This compound serves as an essential cofactor for a broad spectrum of enzymes across different classes, including oxidoreductases, transferases, hydrolases, lyases, isomerases, and ligases. wikipedia.orglibretexts.org Its presence is critical for the proper function of these enzymes, influencing processes such as metabolism, defense against reactive oxygen species, and biosynthesis of various compounds. nih.govresearchgate.netoregonstate.edu

Structural and Functional Biology of this compound-Dependent Enzymes

This compound ions are integrated into the active sites of this compound-dependent enzymes, where they directly influence the enzyme's three-dimensional structure and catalytic function. The coordination environment around the this compound ion, provided by specific amino acid residues (such as histidine, aspartate, and glutamate) and sometimes water molecules, is crucial for its activity. portlandpress.comportlandpress.com The specific arrangement of ligands in the inner and outer coordination shells can modulate the redox properties of the this compound ion, enabling it to participate in diverse catalytic mechanisms. portlandpress.com

While this compound can sometimes be interchangeable with other divalent cations like magnesium, cobalt, copper, or zinc in some enzymes, certain enzymes exhibit a strict requirement for this compound for optimal activity. frontiersin.org Examples of well-characterized this compound-dependent enzymes include this compound superoxide (B77818) dismutase (MnSOD), arginase, pyruvate (B1213749) carboxylase, and oxalate (B1200264) oxidase. portlandpress.comnih.govoregonstate.edunih.gov

The binding of this compound to the enzyme can stabilize the protein structure, facilitate substrate binding, and orient catalytic residues appropriately. The specific oxidation state of this compound within the enzyme's active site can also change during the catalytic cycle, further highlighting its dynamic role in enzymatic function.

Mechanisms of this compound-Mediated Catalysis in Biological Systems

This compound-mediated catalysis in biological systems occurs through several mechanisms, often involving the metal ion's ability to act as a Lewis acid or participate in redox reactions. As a Lewis acid, Mn²⁺ can activate substrates by coordinating to electron-rich groups, making them more susceptible to chemical transformation. patsnap.com This is particularly relevant in enzymes involved in hydrolysis and group transfer reactions.

In enzymes like MnSOD, this compound cycles between different oxidation states (typically Mn²⁺ and Mn³⁺) to catalyze the dismutation of superoxide radicals. portlandpress.comnih.gov This involves the sequential reduction and oxidation of the metal center, coupled with the oxidation and reduction of superoxide. nih.govtechnion.ac.il The protein environment around the this compound ion plays a critical role in controlling its redox potential and facilitating proton transfer steps necessary for the reaction. portlandpress.comnih.gov

This compound can also facilitate the formation of reactive substrate-based radicals, which are key intermediates in the catalytic cycles of some enzymes like oxalate oxidase and lipoxygenase. portlandpress.comresearchgate.net The ability of the protein to modulate the Mn(III)/Mn(II) couple is essential for generating these radicals and driving specific chemistries. portlandpress.com

This compound in Photosynthesis (Oxygen-Evolving Complex)

One of the most critical roles of this compound in biology is its function within the oxygen-evolving complex (OEC) of Photosystem II (PSII) in oxygenic photosynthetic organisms, including plants, algae, and cyanobacteria. wikipedia.orglibretexts.orgfrontiersin.orgbris.ac.uk The OEC is a metalloenzyme cluster responsible for catalyzing the light-driven oxidation of water into molecular oxygen, protons, and electrons. libretexts.orgfrontiersin.orgthe-innovation.orgacs.org This process is fundamental to photosynthesis and the maintenance of Earth's oxygen atmosphere. the-innovation.org

The OEC core structure typically consists of a Mn₄CaO₅ cluster, where four this compound ions and one calcium ion are bridged by oxygen atoms. frontiersin.orgthe-innovation.org This cluster undergoes a series of five intermediate oxidation states, known as S-states (S₀ to S₄), upon absorption of light energy by PSII. frontiersin.orgthe-innovation.orgacs.org The accumulation of oxidative equivalents within the this compound cluster drives the sequential removal of electrons and protons from two water molecules bound to the complex, ultimately leading to the release of O₂. the-innovation.org

The specific oxidation states of the this compound ions change during the S-state cycle. For instance, in the S₁ state, the this compound oxidation states are often described as Mn(III), Mn(IV), Mn(IV), and Mn(III). the-innovation.org Transitions between S states involve changes in the this compound oxidation states, such as the oxidation of Mn(III) to Mn(IV) during the S₁ to S₂ and S₂ to S₃ transitions. the-innovation.org The precise mechanism of O-O bond formation within the OEC is still a subject of ongoing research, but it is understood to involve the accumulation of oxidizing power on the this compound cluster. acs.org The calcium ion and surrounding amino acid residues also play vital roles in stabilizing the cluster structure, binding water molecules, and facilitating proton transfer pathways. libretexts.orgthe-innovation.org

This compound Homeostasis and Transport Mechanisms in Organisms (Excluding Human Health)

Maintaining appropriate intracellular concentrations of this compound is crucial for the survival and proper functioning of all organisms. rsc.orgmdpi.com Organisms have evolved intricate homeostatic mechanisms to regulate this compound uptake, distribution, storage, and efflux, preventing both deficiency and toxicity. frontiersin.orgrsc.org These mechanisms involve a variety of transport systems and protein interactions.

Cellular and Subcellular this compound Transport Systems

This compound transport across cellular and subcellular membranes is mediated by a diverse array of transport proteins belonging to various families. These transporters control the influx of this compound from the environment or extracellular space into the cell, its distribution to specific organelles, and its efflux when levels are excessive.

In bacteria, for example, transporters like those from the NRAMP family (e.g., MntH) are involved in this compound uptake. rsc.org Some bacterial NRAMP transporters show a strong preference for this compound, while others can transport a range of divalent metal ions. rsc.org Efflux systems, such as those from the CDF family (e.g., MntE), are also present in bacteria to export excess this compound. rsc.org

Plants also possess a variety of this compound transporters located on the plasma membrane and membranes of intracellular organelles like chloroplasts, mitochondria, and vacuoles. frontiersin.org These transporters are crucial for this compound acquisition from the soil, its translocation throughout the plant, and its compartmentation within cells to support processes like photosynthesis (in chloroplasts) and detoxification (in vacuoles). frontiersin.org Examples of plant this compound transporters include members of the NRAMP and MTP families. frontiersin.org Interestingly, many plant divalent metal transporters are not strictly specific for this compound and can transport other metal ions to varying extents. frontiersin.org

In other organisms, various transport systems contribute to this compound uptake, including divalent metal transporter 1 (DMT1) and members of the ZIP family (SLC39). mdpi.comnih.govnih.govmdpi.com These transporters often have broader specificity for divalent metal ions, and their activity can be influenced by the availability of other metals like iron, with which this compound can compete for transport. oregonstate.edumdpi.comnih.gov

Intracellular this compound transport is also essential for delivering the metal to the specific enzymes and organelles where it is required. This can involve vesicular transport and potentially the involvement of intracellular transporters on organelle membranes. frontiersin.orgnih.gov

Protein-Manganese Interactions and Metallochaperones

This compound ions interact with a multitude of proteins within the cell. Beyond their role as enzymatic cofactors, these interactions are critical for this compound sensing, buffering, and trafficking.

While many metalloproteins acquire their metal ions directly from the cellular pool, the specific delivery of this compound to certain proteins can be facilitated by specialized proteins. Metallochaperones are a class of proteins that bind metal ions and deliver them specifically to target proteins, often through protein-protein interactions. researchgate.netmdpi.comresearchgate.net While well-characterized metallochaperones exist for other metals like copper and iron, the role and identity of specific this compound metallochaperones are less extensively understood across all organisms. researchgate.netmdpi.comfrontiersin.org However, research in plants and other organisms suggests that some proteins may function as metallochaperones or play a role in facilitating this compound delivery to specific cellular locations or target proteins. mdpi.com

The affinity of proteins for this compound can vary, and the cellular environment, including the presence of competing metal ions and the redox state, can influence protein-manganese interactions. nih.gov Organisms have evolved mechanisms to ensure that this compound is correctly incorporated into its target proteins despite the potential for competition from other more abundant or higher-affinity metal ions, although the precise molecular mechanisms governing metal selectivity for many this compound-dependent proteins are still being elucidated. portlandpress.com

This compound in Plant Physiology and Metabolism

This compound is indispensable for several key plant functions. It is a vital component of the oxygen-evolving complex (OEC) in Photosystem II (PSII), where it catalyzes the splitting of water molecules during the light-dependent reactions of photosynthesis, producing oxygen and providing electrons frontiersin.orgmdpi.comuni-halle.demdpi.comresearchgate.net. Mn also acts as a cofactor for numerous enzymes involved in processes such as respiration, fatty acid and protein synthesis, and the detoxification of reactive oxygen species (ROS) frontiersin.orgmdpi.comuni-halle.denih.gov. Notably, Mn is an essential cofactor for Mn superoxide dismutase (MnSOD), a primary antioxidant enzyme found in mitochondria and peroxisomes, which helps protect cells from oxidative damage frontiersin.orguni-halle.denih.govnih.gov.

Mechanisms of this compound Uptake and Translocation in Plants

This compound uptake from the soil primarily occurs in the form of the divalent cation, Mn²⁺, which is the most soluble and available form for plants, particularly in acidic soils nih.gov. Plants employ specific transporter proteins located in the root cell membranes to acquire Mn²⁺ from the rhizosphere frontiersin.orguni-halle.de. Several gene families are implicated in Mn transport, including the Natural Resistance-Associated Macrophage Protein (NRAMP) family, Zinc-regulated transporter/Iron-regulated transporter-like Protein (ZIP) family, Cation Exchanger (CAX) family, Cation Diffusion Facilitator/Metal Tolerance Protein (CDF/MTP) family, P-type ATPases, and Vacuolar Iron Transporter (VIT) family nih.govmdpi.comnih.govnih.govpnas.org.

Members of the NRAMP family, such as AtNRAMP1 in Arabidopsis thaliana and OsNramp5 in rice, are considered major high-affinity Mn transporters involved in root uptake mdpi.comnih.gov. AtNRAMP1 is localized to the plasma membrane in roots and its expression is upregulated under Mn deficiency, indicating its crucial role in acquiring Mn from limited soil environments mdpi.compnas.orgnih.gov. ZIP family transporters also contribute to Mn²⁺ uptake into root cells frontiersin.orgnih.gov. For instance, AtZIP2 is suggested to mediate Mn²⁺ uptake into cells of the root stele, while AtZIP1 is localized to the tonoplast and may be involved in remobilizing vacuolar Mn²⁺ to the cytosol frontiersin.orgfrontiersin.org.

Once inside the root cells, Mn is translocated radially to the stele and then loaded into the xylem for long-distance transport to the shoots frontiersin.orguni-halle.de. The exact transporters and mechanisms involved in xylem loading are still under investigation frontiersin.org. Within the shoot, Mn is distributed to different tissues and subcellular compartments, including chloroplasts, mitochondria, and vacuoles, where it fulfills its metabolic roles frontiersin.orguni-halle.defrontiersin.org. Transporters from various families, including CAX, MTP, and VIT, are involved in the intracellular transport and compartmentation of Mn nih.govmdpi.comnih.govnih.govfrontiersin.orgnih.gov. Vacuoles serve as a primary compartment for both temporary storage and detoxification of excess Mn nih.govmdpi.comnih.govfrontiersin.orgnih.gov.

This compound Deficiency and Excess in Plant Growth and Development (Mechanistic Studies)

Both deficiency and excess of this compound can severely impact plant growth and development through distinct mechanistic pathways.

This compound Deficiency:

This compound deficiency is a widespread nutritional disorder, particularly in alkaline, well-aerated, and calcareous soils where Mn²⁺ is readily oxidized to less available forms frontiersin.orgmdpi.comfrontiersin.org. The primary impact of Mn deficiency is on photosynthesis due to its essential role in the OEC of PSII frontiersin.orgmdpi.commdpi.comresearchgate.net. Insufficient Mn leads to a reduction in photosynthetic electron transport and can cause photoinhibition of PSII mdpi.comresearchgate.net. This disruption in photosynthesis results in decreased oxygen evolution and lower rates of CO₂ assimilation, ultimately suppressing plant growth and yield mdpi.com.

Mechanistically, Mn deficiency leads to detrimental effects on the photosynthetic apparatus. While structural changes in chloroplasts may not always be evident, the functional integrity of PSII is compromised mdpi.comresearchgate.net. Studies have shown that Mn deficiency can lead to a decrease in the activity of MnSOD, contributing to oxidative stress, although the extent of this varies among species and conditions frontiersin.orguni-halle.demdpi.com. Symptoms of Mn deficiency often appear first in younger leaves as interveinal chlorosis, reflecting impaired chlorophyll (B73375) synthesis and photosynthesis mdpi.comresearchgate.netnih.gov.

This compound Excess:

This compound can become toxic to plants when present in excessive concentrations, particularly in acidic and poorly drained soils nih.govmdpi.com. Mn toxicity disrupts various physiological processes, including photosynthesis, enzyme activity, and nutrient uptake nih.govmdpi.commdpi.com. Excess Mn can trigger oxidative stress by generating reactive oxygen species, leading to lipid peroxidation and damage to photosynthetic pigments and proteins mdpi.comnih.govmdpi.comresearchgate.net.

Mechanisms of Mn toxicity include the inhibition of enzyme activities and interference with the uptake and translocation of other essential mineral elements such as iron, magnesium, calcium, and phosphorus nih.govmdpi.commdpi.comchinbullbotany.com. At the cellular level, excess Mn can disrupt chloroplast structure and impede photosynthesis mdpi.comresearchgate.netfrontiersin.org. Symptoms of Mn toxicity vary among plant species and can include chlorosis, necrotic spots on leaves, crinkled leaves, and inhibited root growth nih.govmdpi.commdpi.comchinbullbotany.comfrontiersin.org. Root growth inhibition under Mn toxicity has been linked to disruptions in auxin biosynthesis and transport frontiersin.org.

Plants have evolved tolerance mechanisms to cope with Mn toxicity, including the activation of antioxidant systems, regulation of Mn uptake and homeostasis, and compartmentalization of excess Mn into subcellular compartments like vacuoles and cell walls nih.govnih.govmdpi.comchinbullbotany.comresearchgate.net. Sequestration of Mn into vacuoles, mediated by transporters like those from the MTP and CAX families, is a key detoxification strategy nih.govmdpi.comnih.govfrontiersin.orgnih.govpnas.orgnih.gov.

Here is a summary of the mechanistic effects of this compound deficiency and excess:

Condition	Key Mechanistic Impacts	Physiological Consequences	Visible Symptoms (Typical)
Mn Deficiency	Impaired OEC function in PSII, Reduced photosynthetic electron transport, Decreased MnSOD activity (variable)	Reduced photosynthesis, Oxidative stress (variable), Lower CO₂ assimilation	Interveinal chlorosis in young leaves, Suppressed growth, Reduced yield
Mn Excess	Oxidative stress (ROS generation), Enzyme inhibition, Interference with other nutrient uptake, Chloroplast damage	Disrupted photosynthesis, Impeded nutrient translocation, Cell membrane damage	Chlorosis, Necrotic spots, Crinkled leaves, Inhibited root growth

This compound Hyperaccumulation in Plants (Mechanistic Basis)

This compound hyperaccumulation is a remarkable trait exhibited by certain plant species that can accumulate exceptionally high concentrations of Mn in their shoots without displaying toxicity symptoms mdpi.comfrontiersin.orgresearchgate.net. This phenomenon is of significant interest for phytoremediation strategies. While the genetic basis of Mn hyperaccumulation is not yet fully understood, research has focused on the physiological mechanisms that enable these plants to tolerate and accumulate high levels of Mn mdpi.comfrontiersin.orgresearchgate.net.

Mechanisms underlying Mn hyperaccumulation involve enhanced uptake from the soil, efficient translocation to the shoots, and effective detoxification or tolerance mechanisms within the plant tissues mdpi.comchinbullbotany.comfrontiersin.org. Hyperaccumulators often exhibit altered regulation of Mn transporters, leading to increased influx into root cells and enhanced loading into the xylem for transport to the upper plant parts mdpi.comfrontiersin.org.

Detoxification in hyperaccumulators involves mechanisms such as compartmentalization of excess Mn into specific tissues or cellular compartments, particularly vacuoles and epidermal cells, to keep it away from sensitive sites like chloroplasts mdpi.comchinbullbotany.comresearchgate.netpnas.orgfrontiersin.org. Chelation of Mn with organic acids like malate (B86768) and citrate (B86180) has also been suggested as a mechanism for complexing and detoxifying the metal chinbullbotany.comtandfonline.com. While some transporter families, including ZIP and NRAMP, have been implicated in Mn transport in hyperaccumulators, the specific transporters and their regulation responsible for the hyperaccumulation phenotype are still being actively investigated mdpi.comfrontiersin.org. Studies on hyperaccumulator species like Chengiopanax sciadophylloides are providing insights into these unique mechanisms tandfonline.com.

Environmental Remediation and Management of Manganese Non Human Health Focus

Sources and Environmental Distribution of Anthropogenic Manganese

Anthropogenic sources of this compound contamination are diverse and primarily linked to industrial activities and waste disposal. Major contributors include municipal wastewater discharges and sewage sludge. who.intresearchgate.net Mining and mineral processing operations, particularly the stacking of electrolytic this compound residue (EMR), are significant sources of soil and water contamination due to leachate infiltration. nih.govwarse.org Emissions from the production of alloys, steel, and iron also release this compound into the environment. who.intwho.int The combustion of fossil fuels is another source of airborne this compound. who.intnih.gov Less significant sources include the production of synthetic this compound oxide and dry-cell batteries, the use of this compound compounds in agriculture (such as fertilizers and fungicides), and historically, the use of methylcyclopentadienyl this compound tricarbonyl (MMT) as a fuel additive. who.intcoftec.ie

This compound released into the air is mainly in the form of particulate matter, and its distribution is influenced by particle size, density, wind speed, and direction. who.intcdc.gov In the aquatic environment, this compound primarily exists in two forms: Mn(II) and Mn(IV). who.intinchem.org The interconversion between these forms is governed by oxidation and reduction reactions, which can be abiotic or microbially mediated. who.intinchem.org The environmental chemistry of this compound is significantly influenced by pH and redox conditions; Mn(II) is predominant at lower pH and redox potential. who.int this compound in soil can be transported as particulate matter to air or water, or soluble this compound compounds can leach from the soil. who.int Surface water and groundwater can become contaminated through wastewater discharges or direct contact with contaminated soils, sludges, mining wastes, and debris. clu-in.org

Physical and Chemical Remediation Technologies for this compound Contamination

Various physical and chemical methods are employed to remove this compound from contaminated water and soil. These traditional methods often involve transforming soluble this compound into insoluble forms that can be separated from the contaminated matrix. mdpi.compreprints.org

Adsorption, Precipitation, and Filtration Approaches

Adsorption is a widely used method for heavy metal removal from water, including this compound. warse.orgjkuat.ac.ke This process involves the binding of this compound ions to the surface of a solid adsorbent material. The efficiency of adsorption is influenced by the adsorbent's physicochemical properties, such as specific surface area, pore structure, and surface chemistry. jkuat.ac.ke Low-cost adsorbents derived from plants or agricultural by-products are being explored as economic alternatives to traditional methods. nih.gov

Chemical precipitation is a common and relatively simple technique for removing this compound, particularly in industrial settings. preprints.orgjkuat.ac.ke This method aims to convert soluble this compound ions into insoluble precipitates. preprints.org Common precipitation methods include hydroxide (B78521), carbonate, and sulfide (B99878) precipitation. preprints.orgjkuat.ac.ke Hydroxide precipitation, often using lime or limestone, is widely used due to its simplicity and cost-effectiveness, requiring a high pH for efficient removal. preprints.orgjkuat.ac.keupt.ro Carbonate precipitation is also discussed for its economic benefits. nih.gov While effective, precipitation can generate significant amounts of sludge, requiring further treatment and disposal. jkuat.ac.ke

Filtration is often used in conjunction with oxidation and precipitation to remove precipitated this compound particles from water. portal.gov.bdsocotec.co.uk this compound can be removed by filtration, although for high concentrations, oxidation, coagulation, and sedimentation may be necessary, especially if the metals are in dissolved form. socotec.co.uk Multistage filtration units have shown effectiveness in removing this compound from groundwater through adsorption and co-precipitation onto ferric hydroxide flocs. portal.gov.bd The removal performance in these systems can be dependent on the raw water this compound concentration, with higher concentrations leading to greater removal efficiency. portal.gov.bd Filter media coated with this compound oxides can also enhance this compound removal efficiency. portal.gov.bd

Oxidative Removal Processes for this compound

Oxidation is a key chemical treatment method for this compound removal, particularly effective for converting soluble Mn(II) into less soluble higher oxidation states, such as Mn(IV), which can then precipitate or be filtered. nih.govcoftec.ie Strong oxidants like chlorine, potassium permanganate (B83412), ozone, or chlorine dioxide are conventionally used for the oxidation of Mn(II). preprints.orgportal.gov.bdsocotec.co.uk Aeration can also be used to introduce oxygen for oxidation. preprints.orgpjoes.com The rate of Mn(II) oxidation and the hydrolysis of the resulting oxides are dependent on pH, with higher pH values generally favoring the process. pjoes.com For this compound removal without a catalyst, a pH of 8 or greater is typically required. pjoes.com

Some processes utilize the catalytic effect of this compound dioxide (MnO₂) to oxidize dissolved this compound without the continuous addition of strong oxidants. veoliawatertechnologies.com In these systems, water is filtered through a layer of this compound dioxide, which acts as both a catalyst and an oxidant. veoliawatertechnologies.com This process converts dissolved Mn(II) into MnO₂, which is then retained by the filter media. coftec.ie

Bioremediation Strategies for this compound-Contaminated Environments

Bioremediation offers an environmentally friendly and potentially cost-effective approach to managing this compound contamination using living organisms. researchgate.netnih.gov This method leverages the metabolic capabilities of microorganisms and the metal-accumulating abilities of plants to reduce the concentration and toxicity of this compound in polluted environments. mdpi.comupt.ro

Microorganism-Mediated this compound Removal (e.g., Biosorption, Bioaccumulation, Bio-oxidation)

Microorganisms play a significant role in the biogeochemical cycling of this compound and can effectively reduce its concentration and toxicity through various mechanisms. mdpi.comresearchgate.net Key microorganism-mediated strategies for this compound removal include biosorption, bioaccumulation, and bio-oxidation. researchgate.netnih.gov

Biosorption involves the passive uptake and adsorption of metal ions onto the surface of microbial biomass. neptjournal.com This process can utilize both live and dead microbial cells. neptjournal.com Bioaccumulation, on the other hand, refers to the active uptake and concentration of metal ions within the microbial cells. neptjournal.com

Biological oxidation of this compound is carried out by this compound-oxidizing bacteria (MnOB). mdpi.com These bacteria oxidize soluble divalent this compound ions (Mn²⁺) to higher oxidation states, typically trivalent or tetravalent this compound ions (Mn³⁺ or Mn⁴⁺), which then form insoluble this compound oxi-hydroxides. mdpi.com This process effectively removes dissolved this compound from the water. Microorganism-mediated oxidation of this compound can be significantly faster than abiotic oxidation. mdpi.com Examples of microorganisms involved in this compound removal include bacteria capable of bio-oxidation, bioaccumulation, and adsorption. researchgate.net Microbially induced carbonate precipitation (MICP) is another discussed mechanism for this compound remediation. researchgate.netnih.gov

Phytoremediation of this compound-Polluted Sites (Mechanisms)

Phytoremediation utilizes plants to remove, detoxify, or immobilize heavy metals, including this compound, from contaminated soil and water. mazums.ac.irnih.gov This sustainable approach relies on the plant's ability to absorb contaminants through their roots and translocate or store them in their biomass. nih.govfrontiersin.org

The main mechanisms of phytoremediation for heavy metals include phytoextraction, phytostabilization, phytovolatilization, and rhizofiltration. frontiersin.orgirjweb.com Phytoextraction involves plants absorbing metals from the soil or water and accumulating them in their harvestable aboveground parts. frontiersin.orgfrontiersin.org After accumulation, the plant biomass is harvested and disposed of, effectively removing the metals from the site. frontiersin.org Phytostabilization, conversely, focuses on limiting the mobility and bioavailability of metals in the soil through adsorption onto roots or precipitation within the rhizosphere. irjweb.com This is achieved by the plant altering the soil chemistry. irjweb.com Rhizofiltration utilizes plant roots to absorb and sequester metal pollutants directly from contaminated water. mazums.ac.irfrontiersin.org Plants used for rhizofiltration should ideally have an extensive root system and a high capacity to accumulate heavy metals. mazums.ac.ir Phytovolatilization involves the uptake of contaminants by plants and their release into the atmosphere in a volatile form, though this mechanism is less common for this compound compared to elements like mercury. frontiersin.org

Understanding the mechanisms by which plants tolerate and accumulate metals, including the role of metal-binding proteins and transporter proteins, is crucial for enhancing the effectiveness of phytoremediation. frontiersin.orgfrontiersin.org Research has shown that certain grass species, such as Cynodon dactylon, exhibit a capability for this compound phytoaccumulation, primarily in their roots. mdpi.com

Sustainable Management of this compound in Waste Streams

The sustainable management of this compound in waste streams is a critical environmental and economic imperative, driven by the need to conserve resources and mitigate the ecological impacts of this compound-containing discharges. This compound is a ubiquitous element, present in various industrial wastewaters, mining effluents, and other waste materials jkuat.ac.kecdc.gov. Its presence in these streams, particularly in soluble forms like Mn(II), poses challenges due to its potential environmental mobility and effects on water quality mdpi.comresearchgate.net.

Sustainable management approaches focus on minimizing this compound release into the environment and, increasingly, on recovering and recycling this compound from waste streams researchgate.nettandfonline.com. These strategies align with the principles of a circular economy, transforming waste from a disposal problem into a potential resource researchgate.netrepec.org.

Sources and Characteristics of this compound Waste Streams

This compound enters waste streams from diverse anthropogenic activities. Significant sources include mining operations, particularly those extracting this compound ore or other minerals where this compound is a co-contaminant in mine water jkuat.ac.kemdpi.comimwa.infojeeng.net. Industrial processes such as ferroalloy production, steel manufacturing, battery production, and chemical industries also generate this compound-rich waste repec.orgresearchgate.netdataintelo.comusgs.gov. Electrolytic this compound residue (EMR), a byproduct of electrolytic this compound metal production, is a notable solid waste stream containing significant amounts of this compound, sulfates, and ammonia (B1221849) nitrogen, posing substantial environmental risks if not managed properly repec.orgnih.govmdpi.com.

The characteristics of this compound in waste streams vary depending on the source. In mine water and some industrial effluents, this compound is often present as soluble Mn(II), especially under acidic or neutral conditions jkuat.ac.kemdpi.com. Industrial solid wastes, such as furnace dust and slags from ferroalloy production, contain this compound in various oxide forms, often mixed with other elements like zinc, lead, potassium, sodium, and phosphorus, which can complicate recycling efforts researchgate.net. Electrolytic this compound residue contains soluble Mn²⁺ and other impurities nih.gov.

Treatment and Recovery Technologies

A range of technologies is employed for the treatment and recovery of this compound from waste streams, aiming to reduce its concentration to meet discharge limits or to extract it for reuse. Traditional methods often focus on removing this compound from wastewater through oxidation and precipitation. Increasing the pH of acidic this compound mine drainage is a common technique to promote the precipitation of this compound oxyhydroxides or carbonates mdpi.comimwa.inforesearchgate.net. Lime and sodium carbonate are frequently used as precipitating agents jkuat.ac.kemdpi.comresearchgate.net.

Research has explored various precipitation methods. For instance, oxalate (B1200264) precipitation has been investigated for recovering this compound from industrial wastewaters, achieving high yields under controlled pH conditions cabidigitallibrary.org. One study demonstrated a this compound cation separation yield of 92.5% from wastewater using oxalic acid precipitation at around pH 5.5 cabidigitallibrary.org.

Precipitation Method	Target Waste Stream	Key Precipitating Agent(s)	Achieved Removal/Recovery	pH Range (if specified)	Reference
Oxalate Precipitation	Industrial Wastewater	Oxalic acid, bicarbonate potassium	92.5% recovery of Mn cations	Around 5.5	cabidigitallibrary.org
Hydroxide Precipitation	Mine Water, Artificial Wastewater	Lime, Calcium hydroxide, Sodium hydroxide	Up to 30% at pH 8.0, >99% at higher pH	>8.0-10.0, >9.5-10.0 google.comwho.int	jkuat.ac.kemdpi.comgoogle.comwho.int
Carbonate Precipitation	Mine Water, Wastewater Treatment Plants	Sodium carbonate, Limestone	>99.9% at pH ≥ 8.5 researchgate.net	≥ 8.5	mdpi.comresearchgate.net

Adsorption is another method explored for this compound removal, particularly from mining and industrial wastewater. Modified or surface-re-engineered adsorbents and nanostructured materials have shown promise for effective this compound removal jkuat.ac.ke. Biosynthesized this compound oxide nanoparticles have also been investigated for wastewater treatment, demonstrating the ability to lower this compound concentrations frontiersin.org.

Biological treatment methods, utilizing this compound-oxidizing bacteria, are also employed, particularly in passive treatment systems for mine drainage mdpi.comimwa.infouwa.edu.au. These systems leverage microbial activity to oxidize soluble Mn(II) to insoluble Mn(IV), which is then removed through filtration or settling mdpi.comuwa.edu.au. Pilot-scale studies using fixed-bed bioreactors inoculated with sludges from passive mine drainage treatment plants have shown high removal efficiencies for this compound uwa.edu.au. One such study reported achieving 100% removal efficiency for both iron and this compound with a sufficient water residence time uwa.edu.au.

Beyond removal, there is a growing focus on recovering and recycling this compound from waste streams to create a more sustainable supply chain researchgate.nettandfonline.comdataintelo.com. Sources for recycling include iron and steel scrap, aluminum beverage cans, and spent batteries dataintelo.comusgs.govmdpi.com. Research is ongoing to develop efficient technologies for recovering this compound from these diverse sources, including hydrometallurgical processes dataintelo.commdpi.com. For example, innovative hydrometallurgical technology is being developed to produce this compound(II) perrhenate (B82622) dihydrate from recycled waste, including scraps of Li-ion batteries containing this compound mdpi.com.

Electrolytic this compound residue (EMR) is a specific waste stream where sustainable management is crucial. Approaches for EMR management include resource recovery, utilization in construction materials, and advanced treatment techniques repec.orgmdpi.com. Innovative co-treatment technologies, such as using sodium silicate (B1173343) and sodium hydroxide, have been explored for the harmless disposal and potential resource utilization of EMR, achieving high solidification efficiencies for Mn²⁺ nih.gov.

Research Findings and Data

Detailed research findings highlight the effectiveness and challenges of various sustainable management techniques. In oxalate precipitation, a study found that while temperature variation had an insignificant effect on this compound separation from solution, a 15% excess of oxalic acid streamlined the synthesis cabidigitallibrary.org. The best yield of 92.5% was achieved under specific conditions, reducing the this compound concentration from 50 mg/L to 12.1 mg/L cabidigitallibrary.org.

Research into carbonate precipitation for high-manganese mine waters (initial concentration 140 mg/L) using sodium carbonate and limestone mixtures indicated that a pH above 8.5 was crucial for achieving 99.9% this compound removal researchgate.net. Limestone acted as a solid substrate for the nucleation of this compound carbonate grains researchgate.net.

Studies on biological this compound removal in pilot-scale fixed-bed bioreactors showed varying removal rates depending on residence time. With a water residence time of 150 hours in the settling tank and 50 hours in the bioreactor, 100% removal efficiency for both iron and this compound was achieved. uwa.edu.au. At shorter residence times (60 hours in settling tank, 20 hours in bioreactor), removal rates were 100% for iron and 75% for this compound uwa.edu.au. Maximum removal rates in the bioreactor were reported as 358 µg·L⁻¹·h⁻¹ for this compound uwa.edu.au.

The recycling rate and efficiency of this compound from various sources have been estimated. In the United States in 1998, the estimated recycling rate for this compound from old scrap was 37%, with an efficiency of 53% usgs.gov. The majority of this recycled this compound came from iron and steel scrap usgs.gov.

Innovative approaches for EMR treatment have shown promising data. A co-treatment technology using Na₂SiO₃-NaOH achieved maximum solidification efficiencies of 99.7% for Mn²⁺ under optimal conditions, including a stirring rate of 450 rpm, initial solution pH of 8, and a test temperature of 40 °C nih.gov.

Sustainable Practices and Future Directions

Sustainable management of this compound in waste streams is increasingly focusing on resource recovery and the implementation of circular economy principles researchgate.netrepec.org. This involves developing more efficient recycling technologies for diverse this compound-containing wastes, including industrial byproducts, electronic waste, and batteries dataintelo.com. Research is also exploring the utilization of this compound-rich waste materials in other applications, such as using modified electrolytic this compound residue as a cement retarder mdpi.com.

Emerging Research Frontiers in Manganese Chemistry

Bio-inspired Manganese Catalysis and Artificial Photosynthesis

Nature provides a profound blueprint for sustainable energy conversion, most notably through photosynthesis. At the heart of this process is the oxygen-evolving complex (OEC) within photosystem II (PSII), a remarkable biocatalyst that facilitates the light-driven oxidation of water. nih.gov This complex contains a unique this compound-calcium cluster, specifically a Mn4CaO5 core, which is the active site for splitting water into molecular oxygen, protons, and electrons. wikipedia.orgnih.gov The OEC cycles through five oxidation states, known as the Kok cycle (S0 to S4), to orchestrate this demanding four-electron oxidation process. wikipedia.orgnih.gov

Inspired by this natural paradigm, researchers are actively developing synthetic this compound-based catalysts for artificial photosynthesis. nih.govresearchgate.net The goal is to create efficient and robust systems for water splitting to produce hydrogen as a clean fuel. nih.gov Research focuses on synthesizing this compound compounds that mimic the structure and function of the OEC. researchgate.netnih.gov Examples of these bio-inspired catalysts include this compound-oxo tetramers and dimers supported on materials like titanium oxide or incorporated into polymer membranes like Nafion. nih.gov These synthetic analogues aim to replicate the efficient O-O bond formation mechanism observed in PSII. nih.govnih.gov While significant progress has been made, challenges remain in achieving the stability and efficiency of the natural system. mpg.de

Table 1: Comparison of Natural and Bio-inspired this compound Catalysts

Feature	Natural Oxygen-Evolving Complex (OEC)	Synthetic Bio-inspired Catalysts
Active Site	Mn4CaO5 cluster wikipedia.orgnih.gov	Mn-oxo clusters (e.g., [Mn4O4L6]+), Mn-terpy dimers nih.gov
Support Matrix	PSII protein scaffold wikipedia.org	Semiconductors (e.g., TiO2, WO3), Polymers (e.g., Nafion) nih.gov
Mechanism	Kok Cycle (S-state transitions) wikipedia.orgnih.gov	Proton-coupled electron transfer, valence changes of Mn ions nih.gov
Efficiency	High turnover frequency (~500 s⁻¹) nih.gov	Varies; a key area of ongoing research mpg.de

This compound in Advanced Energy Conversion and Storage Systems

The demand for efficient and cost-effective energy storage solutions has propelled research into this compound-based materials for batteries and supercapacitors. This compound is an attractive alternative to more expensive and less abundant metals like cobalt and nickel. manganesexenergycorp.comlbl.gov

In the realm of lithium-ion batteries (LIBs) , this compound is a key component in cathodes for Lithium-ion-manganese-oxide (LMO) and Nickel-manganese-cobalt (NMC) batteries. manganesexenergycorp.comeramet.com Researchers are exploring new this compound-based cathode materials, such as disordered rock salts, which could offer high energy density without the need for cobalt. lbl.gov Recent studies have shown that this compound-based materials can achieve energy densities comparable to or even exceeding conventional nickel-based cathodes. cosmosmagazine.com

Aqueous zinc-ion batteries (AZIBs) are emerging as a safe and low-cost energy storage technology, and this compound dioxide (MnO₂) is a leading cathode material. frontiersin.orgrsc.org The performance of MnO₂ in AZIBs is highly dependent on its crystal structure, with different polymorphs (α, β, γ, δ) offering distinct electrochemical properties. oaepublish.com Research strategies to enhance the performance of MnO₂ cathodes include nanostructuring, defect engineering, and the use of electrolyte additives like MnSO₄ to suppress this compound dissolution and improve cycling stability. oaepublish.commdpi.com

Table 2: this compound Oxides in Energy Storage Applications

Application	This compound Compound	Key Research Findings	Performance Metric Example
Lithium-ion Batteries	Disordered rock salts	Can achieve high energy density without cobalt. lbl.govcosmosmagazine.com	Energy density of 820 Wh/kg reported. cosmosmagazine.com
Zinc-ion Batteries	α-MnO₂	Unique tunnel structure facilitates Zn²⁺/H⁺ insertion. mdpi.com Adding MnSO₄ to the electrolyte improves capacity and stability. mdpi.com	Specific capacity of 263.2 mAh g⁻¹ at 0.1 A g⁻¹. mdpi.com
Supercapacitors	Mn₃O₄	Alkali-free hydrothermal synthesis improves capacitance retention at high rates. mdpi.com	Capacitance of 3.68 F cm⁻² at 100 mV s⁻¹. mdpi.com

Development of Novel this compound-Based Sensors and Probes

The unique paramagnetic and electrochemical properties of this compound make it a valuable element in the development of advanced sensors and probes for biomedical and environmental applications.

A significant area of research is the development of This compound-based contrast agents for Magnetic Resonance Imaging (MRI) . mdpi.comnih.gov These agents are being explored as safer alternatives to gadolinium-based contrast agents (GBCAs), which have been associated with potential toxicity and tissue deposition, particularly in patients with kidney problems. clinicaltrialsarena.com this compound(II) ions, with five unpaired electrons, are highly effective at enhancing the MRI signal. nih.gov Early oral formulations like LumenHance® (MnCl₂) and the injectable agent Teslascan® (this compound dipyridoxyl diphosphate) were clinically approved but later withdrawn due to concerns over the release of free this compound ions, which can be neurotoxic. mdpi.commdpi.com Current research focuses on developing stable macrocyclic this compound chelates that prevent the release of free Mn²⁺ while maintaining high imaging efficacy, with promising results in early clinical trials. clinicaltrialsarena.com

In the field of fluorescent sensors , detecting this compound(II) ions in biological systems is a significant challenge due to its weak binding affinity compared to other metal ions, as described by the Irving-Williams series. taylorfrancis.comnih.gov However, understanding this compound physiology is crucial for studying processes like photosynthesis and neurobiology. psu.edu Recent breakthroughs include the rational re-engineering of a lanthanide-binding protein, lanmodulin, to create genetically encoded fluorescent sensors named MnLaMP1 and MnLaMP2. psu.edunih.gov These protein-based sensors exhibit high selectivity for Mn²⁺ over other biologically relevant metal ions and can be used to visualize this compound fluxes in living cells in real-time. nih.govresearchgate.net

Interfacing this compound Chemistry with Artificial Intelligence and Machine Learning for Materials Discovery

The traditional process of materials discovery can be slow and resource-intensive. The integration of artificial intelligence (AI) and machine learning (ML) is revolutionizing this field by accelerating the identification of new materials with desired properties. aip.org This approach is being successfully applied to this compound chemistry to discover novel magnetic materials. aip.orgresearchgate.net

Machine learning models can be trained on large datasets from materials databases, such as the Materials Project, to learn the complex relationships between a material's structure and its properties, like formation energy and magnetization. aip.orgdoaj.org By employing techniques like atomic substitution, researchers can generate hypothetical new this compound-based compounds and use the trained ML model to rapidly predict their stability and magnetic properties. aip.org This computational screening process significantly narrows down the pool of promising candidates for further, more computationally expensive, validation using methods like density functional theory (DFT). researchgate.net This synergy between ML and theoretical calculations streamlines the discovery pipeline, reducing the time and cost associated with developing new high-performance materials for applications in data storage, energy conversion, and electronics. aip.org

Single-Atom and Nanocluster this compound Catalysts

Scaling down catalysts to the single-atom or nanocluster level represents a frontier in catalysis, offering maximum atom efficiency and unique electronic properties that can lead to enhanced activity and selectivity.

Single-atom catalysts (SACs) feature isolated metal atoms dispersed on a support material. In this compound chemistry, researchers have developed efficient SACs consisting of atomically dispersed nitrogen-coordinated single this compound sites on a graphitic carbon support (Mn-N-C). bnl.gov These catalysts have shown significant promise for the oxygen reduction reaction (ORR), a critical process in fuel cells. The MnN₄ moieties embedded within the carbon have been identified as the active sites, facilitating an efficient 4-electron pathway for the ORR in the acidic environments of fuel cells, approaching the performance of more expensive platinum-group metal catalysts. bnl.gov

This compound nanoclusters , which are aggregates of a small number of this compound atoms, also exhibit novel catalytic properties. For instance, Mn₂O₃ and MnO₂ nanoclusters have been successfully incorporated into the framework of silicoaluminaphosphates (SAPO-34). semanticscholar.org These MnNC@SAPO-34 catalysts demonstrate enhanced performance in the conversion of dimethylether to light olefins, which are important chemical building blocks. The presence of the this compound nanoclusters modifies the acidic properties and porosity of the support, leading to higher selectivity and durability by inhibiting the formation of carbon deposits. semanticscholar.org Furthermore, molecular this compound-oxo nanoclusters are being investigated for their magnetic properties and their potential as precursors for creating monodispersed this compound oxide nanocrystals for various catalytic applications. rsc.org

Q & A

Q. What are the most reliable analytical methods for quantifying manganese concentrations in environmental samples, and how do their detection limits compare?

• Methodological Answer : Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Atomic Absorption Spectroscopy (AAS) are widely used. ICP-MS offers superior sensitivity (detection limits of 0.01–0.1 µg/L) and multi-element capability, while AAS is cost-effective for single-element analysis but has higher detection limits (1–5 µg/L). For speciation analysis, hyphenated techniques like HPLC-ICP-MS are recommended to distinguish Mn²⁺, Mn³⁺, and MnO₄⁻ . Environmental samples require acid digestion and matrix-matched calibration to minimize interference.

Q. What are the best practices for ensuring accurate this compound speciation analysis in biological tissues?

• Methodological Answer : Tissue homogenization should be performed under inert atmospheres (e.g., nitrogen) to prevent oxidation. Chelating agents like EDTA can stabilize labile Mn species. Separation via ion-exchange chromatography coupled with ICP-MS detection allows precise quantification. Validation using certified reference materials (e.g., NIST SRM 1577b) is critical to confirm accuracy .

Q. How can researchers mitigate contamination risks during this compound sampling in aqueous systems?

• Methodological Answer : Use trace-metal-clean protocols: acid-washed PTFE bottles, field blanks, and filtration (0.45 µm) to remove particulates. On-site preservation with HNO₃ (pH <2) prevents adsorption to container walls. Analyze replicates and include quality control samples (spiked recoveries 85–115%) to ensure data integrity .

Advanced Research Questions

Q. How should researchers address contradictory findings regarding this compound's dual role as an essential nutrient and neurotoxin?

• Methodological Answer : Conduct dose-response studies across in vitro (neuronal cell cultures) and in vivo models (rodents), measuring biomarkers like glial fibrillary acidic protein (GFAP) for neuroinflammation. Compare results with epidemiological data using multivariate regression to adjust for confounders (e.g., iron status, occupational exposure). Meta-analyses should stratify by exposure duration and bioavailability (e.g., inhaled vs. dietary Mn) .

Q. What experimental designs are effective for resolving discrepancies in this compound's impact on soil microbial communities?

• Methodological Answer : Use factorial designs with controlled Mn dosing (e.g., 0–500 mg/kg soil), measuring microbial diversity (16S rRNA sequencing) and enzymatic activity (e.g., dehydrogenase, urease). Include redox potential and pH as covariates. Long-term mesocosm studies can differentiate acute vs. chronic effects. Data normalization via rarefaction and PERMANOVA analysis accounts for community heterogeneity .

Q. How can isotopic tracing methodologies distinguish exogenous vs. endogenous this compound sources in human biomarker studies?

• Methodological Answer : Administer stable Mn isotopes (e.g., ⁵⁴Mn) orally or intravenously and track isotopic ratios in blood, urine, and feces using multi-collector ICP-MS. Compartmental modeling (e.g., WinSAAM software) quantifies absorption, distribution, and excretion kinetics. Control for dietary Mn intake using food frequency questionnaires and isotopic dilution techniques .

Q. What statistical approaches are recommended for analyzing spatial-temporal variability in this compound exposure data?

• Methodological Answer : Geospatial analysis (e.g., kriging interpolation) paired with time-series regression identifies hotspots and seasonal trends. Bayesian hierarchical models account for missing data and measurement uncertainty. Confounder adjustment (e.g., industrial emissions, soil composition) is essential for causal inference .

Data Analysis & Validation

Q. How should researchers validate mechanistic hypotheses about this compound-induced oxidative stress?

• Methodological Answer : Combine in vitro assays (e.g., DCFH-DA for ROS detection) with transcriptomic analysis (RNA-seq of Nrf2 pathway genes). Use knockout murine models (e.g., SOD2⁻/⁻) to isolate Mn-specific effects. Confirm findings with electron paramagnetic resonance (EPR) to detect Mn-generated free radicals .

Q. What strategies optimize reproducibility in this compound nanoparticle synthesis for catalytic applications?

• Methodological Answer : Document synthetic parameters (pH, temperature, capping agents) using a Design of Experiments (DoE) approach. Characterize nanoparticles via TEM, XRD, and BET surface area analysis. Replicate synthesis in triplicate and share raw data (e.g., crystallite size distributions) in open-access repositories .

Ethical & Reporting Standards

Q. How can researchers ensure ethical compliance in this compound exposure studies involving human participants?

• Methodological Answer :
  Obtain informed consent with clear disclosure of neurotoxic risks. Use blinded protocols for exposure assessment to reduce bias. Data anonymization and secure storage (e.g., HIPAA-compliant servers) protect participant privacy. Report conflicts of interest, particularly funding from Mn-related industries .